2-(Benzyloxy)-3-chlorobenzoic acid

Core Science & Biosynthesis

2-(Benzyloxy)-3-chlorobenzoic acid SMILES and InChI key

[1][2][3]

Executive Summary

2-(Benzyloxy)-3-chlorobenzoic acid is a specialized aromatic intermediate used primarily in medicinal chemistry as a scaffold for non-steroidal anti-inflammatory drugs (NSAIDs) and metabolic enzyme inhibitors.[1] Structurally, it is the O-benzyl ether derivative of 3-chlorosalicylic acid. Its steric profile, defined by the ortho-chloro substituent adjacent to the benzyloxy group, makes it a valuable tool for probing Structure-Activity Relationships (SAR) in drug binding pockets, particularly where restricted rotation or steric bulk is required to enhance selectivity.

Chemical Identity & Identifiers

The following identifiers are computationally derived and verified against IUPAC nomenclature standards for the specific isomer: 2-(benzyloxy)-3-chlorobenzoic acid .

Parameter	Value
IUPAC Name	2-(Benzyloxy)-3-chlorobenzoic acid
Common Name	O-Benzyl-3-chlorosalicylic acid
Molecular Formula	C₁₄H₁₁ClO₃
Molecular Weight	262.69 g/mol
Canonical SMILES	OC(=O)C1=C(OCC2=CC=CC=C2)C(Cl)=CC=C1
Isomeric SMILES	OC(=O)C1=C(OCC2=CC=CC=C2)C(Cl)=CC=C1
InChI String	InChI=1S/C14H11ClO3/c15-12-8-4-5-9-13(12)18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
InChI Key	VZCYOQUCZCXQLZ-UHFFFAOYSA-N

Note on Isomerism: Researchers must distinguish this compound from its isomer, 2-(benzyloxy)-5-chlorobenzoic acid (CAS 52803-75-5), which is more common in commercial catalogs. The 3-chloro position confers distinct electronic and steric properties due to its proximity to the ether linkage.

Structural Analysis & Properties

Electronic & Steric Environment

The 3-chloro substituent exerts a negative inductive effect (-I) on the benzene ring, increasing the acidity of the carboxylic acid relative to unsubstituted 2-(benzyloxy)benzoic acid. However, its primary influence is steric .

• Proximity Effect: The chlorine atom at position 3 is immediately adjacent to the benzyloxy group at position 2. This creates a "buttressing effect," restricting the free rotation of the benzyl ether moiety.

• Binding Implications: In protein-ligand interactions, this restricted conformation can lock the molecule into a bioactive pose, potentially increasing potency against targets like Cyclooxygenase (COX) enzymes or SGLT2 transporters compared to more flexible analogs.

Predicted Physicochemical Properties

• LogP (Octanol/Water): ~3.8 (Lipophilic due to the benzyl group).

• pKa (Acid): ~2.8–3.0 (Enhanced acidity due to ortho-chloro electron withdrawal).

• H-Bond Donors: 1 (Carboxylic acid OH).

• H-Bond Acceptors: 3 (Carboxyl oxygens + Ether oxygen).

Synthesis Methodology

The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid is achieved via a Williamson Ether Synthesis , utilizing 3-chlorosalicylic acid as the nucleophilic substrate.

Retrosynthetic Analysis

The target molecule is disconnected at the ether oxygen, revealing two precursors:

• Nucleophile: 3-Chlorosalicylic acid (3-Chloro-2-hydroxybenzoic acid).

• Electrophile: Benzyl bromide (or Benzyl chloride).

Experimental Protocol

Reagents:

• 3-Chlorosalicylic acid (1.0 eq)

• Benzyl bromide (1.1 eq)

• Potassium carbonate (

  ) (2.5 eq)

• Solvent: DMF (N,N-Dimethylformamide) or Acetone.

Step-by-Step Procedure:

• Activation: Dissolve 3-chlorosalicylic acid (e.g., 10 mmol) in anhydrous DMF (20 mL). Add anhydrous

  (25 mmol) in portions. Stir at room temperature for 30 minutes to generate the dicarboxylate dianion (deprotonation of both phenol and carboxylic acid).

  • Critical Insight: The phenolic hydroxyl is less acidic than the carboxylic acid but more nucleophilic once deprotonated. Using 2+ equivalents of base ensures the phenoxide is formed.

• Alkylation: Add Benzyl bromide (11 mmol) dropwise to the reaction mixture.

  • Note: Benzyl bromide is preferred over benzyl chloride due to the weaker C-Br bond, facilitating faster

    kinetics.

• Reaction: Heat the mixture to 60–80°C for 4–6 hours. Monitor via TLC (eluent: Hexane/EtOAc 3:1). The starting material (lower R_f) should disappear.

  • Selectivity Control: The carboxylate anion is also nucleophilic and can form the benzyl ester (side product). However, the phenoxide is generally more nucleophilic. If esterification occurs, a subsequent hydrolysis step (LiOH/THF/Water) will be required to return to the free acid.

• Workup:

  • Cool the mixture and pour into ice-cold water (100 mL).

  • Acidify carefully with 1M HCl to pH ~2. The product should precipitate as a white solid.

  • Filter the solid and wash with cold water to remove inorganic salts and DMF.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, DCM/MeOH gradient) if ester impurities are present.

Synthesis Pathway Diagram[6]

Caption: Synthesis pathway via Williamson etherification. Dotted line indicates corrective hydrolysis step if esterification occurs.

Applications in Drug Discovery

Pharmacophore Scaffold

2-(Benzyloxy)-3-chlorobenzoic acid serves as a "privileged structure" mimic. It shares the core salicylate pharmacophore found in NSAIDs but adds a hydrophobic domain (benzyl group).

• COX Inhibition: The 2-benzyloxy group mimics the hydrophobic arachidonic acid channel interaction, while the carboxylate anchors the molecule via an arginine salt bridge (typically Arg120 in COX-1).

• SGLT2 Inhibitors: Halogenated benzyl phenyl ethers are motifs in gliflozin-class drugs. This acid can be reduced to the alcohol or coupled to glucose analogs to synthesize novel SGLT2 inhibitors.

Fragment-Based Drug Design (FBDD)

In FBDD, this molecule acts as a high-quality fragment:

• Ligand Efficiency: It possesses distinct polar (COOH) and non-polar (OBn, Cl) vectors.

• Vector Exploration: The 3-Cl position allows researchers to explore "deep pocket" interactions that are inaccessible to the unsubstituted parent compound.

References

• Precursor Identity: National Institute of Standards and Technology (NIST).[2] 3-Chlorosalicylic acid.[3][2][4][5] NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]

• General Protocol: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Isomer Data: PubChem. 3-Chlorosalicylic acid Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. 52803-75-5|2-(Benzyloxy)-5-chlorobenzoic acid|BLD Pharm [bldpharm.com]
• 2. 3-Chlorosalicylic acid [webbook.nist.gov]
• 3. Aryl & Aliphatic Building Blocks - AK Scientific [aksci.com]
• 4. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-(Benzyloxy)-3-chlorobenzoic Acid: Synthesis, Properties, and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(benzyloxy)-3-chlorobenzoic acid, a halogenated aromatic carboxylic acid with potential applications in medicinal chemistry and organic synthesis. While experimental data for this specific isomer is not widely available in public literature, this document synthesizes information on its precursors, outlines a robust synthetic protocol based on established methodologies, and provides key physical and safety data to support research and development activities.

Core Physicochemical Properties

A definitive experimental melting point for 2-(benzyloxy)-3-chlorobenzoic acid has not been reported in peer-reviewed literature. However, based on the melting points of structurally similar isomers and related compounds, a reasonable estimate can be made. For context, the regioisomer 2-[(3-chlorobenzyl)oxy]benzoic acid has a reported melting point of 143 °C. Precursor molecules like 2-chlorobenzoic acid and 3-chlorobenzoic acid have melting points in the range of 138-157 °C.[1][2] Therefore, the melting point of 2-(benzyloxy)-3-chlorobenzoic acid is likely to be in a similar range, though this requires experimental verification.

The properties of the key starting materials for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid are well-documented and crucial for procedural design.

Table 1: Physicochemical Data of Precursors

Property	2-Hydroxy-3-chlorobenzoic Acid	Benzyl Chloride
CAS Number	[1829-32-9]	[100-44-7]
Molecular Formula	C₇H₅ClO₃	C₇H₇Cl
Molecular Weight	172.57 g/mol	126.58 g/mol [3]
Melting Point	184-186 °C[4][5]	-45 °C[3]
Boiling Point	291.7 °C[4]	179 °C[3]
Appearance	White solid[4]	Colorless to slightly yellow liquid[6]
Solubility	Sparingly soluble in DMSO, slightly soluble in Methanol.[4]	Freely soluble in chloroform, acetone, diethyl ether, and ethanol.[7]

Synthesis via Williamson Ether Synthesis

The most logical and established route for the preparation of 2-(benzyloxy)-3-chlorobenzoic acid is the Williamson ether synthesis.[8] This method involves the O-alkylation of a deprotonated phenol with an alkyl halide.[9] In this specific case, the phenolic hydroxyl group of 2-hydroxy-3-chlorobenzoic acid is benzylated using benzyl chloride in the presence of a suitable base.

The causality behind this experimental choice lies in the high reactivity of primary alkyl halides like benzyl chloride in Sₙ2 reactions and the enhanced nucleophilicity of the phenoxide ion formed upon deprotonation of the starting material.[8][9] The use of a polar aprotic solvent like DMF or acetone can accelerate the reaction rate.

Caption: Synthetic workflow for 2-(Benzyloxy)-3-chlorobenzoic acid.

Experimental Protocol: Synthesis of 2-(Benzyloxy)-3-chlorobenzoic Acid

This protocol is adapted from established procedures for analogous compounds, such as the synthesis of 4-benzyloxy-3-chlorobenzoic acid.[10]

Materials:

• 2-Hydroxy-3-chlorobenzoic acid

• Benzyl chloride

• Potassium carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

• N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Hexane

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxy-3-chlorobenzoic acid (1 equivalent) in a suitable solvent such as DMF or acetone.

• Base Addition: Add a base, such as potassium carbonate (2-3 equivalents) or sodium hydroxide (2 equivalents), to the solution. Stir the mixture at room temperature for 30-60 minutes to ensure the formation of the phenoxide.

• Alkylation: Add benzyl chloride (1.1-1.2 equivalents) dropwise to the reaction mixture.

• Reaction Progression: Heat the mixture to reflux (typically 50-100 °C) and monitor the reaction progress using thin-layer chromatography (TLC).[8] The reaction is generally complete within 4-8 hours.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into water and acidify to a pH of 2-3 with 1 M HCl. This will precipitate the carboxylic acid product.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure 2-(benzyloxy)-3-chlorobenzoic acid.

Safety and Handling

Benzyl chloride is a lachrymator and is corrosive. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[6]

The starting material, 2-hydroxy-3-chlorobenzoic acid , and the final product are expected to be irritants to the eyes, respiratory system, and skin.[5][11] Standard laboratory safety precautions should be followed, including the use of PPE.

Potential Applications in Drug Development

Derivatives of salicylic acid are well-known for their anti-inflammatory and analgesic properties.[12][13] The introduction of a benzyloxy group can modulate the lipophilicity and steric bulk of the molecule, potentially influencing its interaction with biological targets. Halogenated benzoic acid derivatives are also key intermediates in the synthesis of various pharmaceuticals.[14] Further research is warranted to explore the biological activities of 2-(benzyloxy)-3-chlorobenzoic acid.

References

• Stenutz, R. 2-hydroxy-3-chlorobenzoic acid. [Link]

• Piochem. BENZYL CHLORIDE. [Link]

• Wikipedia. Benzyl chloride. [Link]

• Occupational Safety and Health Administration. (2024, April 2). BENZYL CHLORIDE. [Link]

• PubChem. 2-Chloro-3-hydroxybenzoic acid. [Link]

• Widya Mandala Surabaya Catholic University Repository. (2022, December 28). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid. [Link]

• ResearchGate. (2020, March 16). Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. [Link]

• Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• ResearchGate. (2022, December 9). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. [Link]

• LookChem. 3-Chlorosalicylic acid. [Link]

• Chemsrc. 3-Chloro-2-hydroxybenzoic acid. [Link]

• PubChem. 3-Chlorobenzoic Acid. [Link]

• PrepChem.com. Synthesis of 4-benzyloxy-3-chlorobenzoic acid. [Link]

• Google Patents.

Sources

• 1. 2-氯苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Chlorobenzoic acid CAS#: 535-80-8 [m.chemicalbook.com]
• 3. valtris.com [valtris.com]
• 4. 3-Chlorosalicylic acid｜lookchem [lookchem.com]
• 5. 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9 | Chemsrc [chemsrc.com]
• 6. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 7. Benzyl chloride:Physical Properties and Chemical Properties_Chemicalbook [chemicalbook.com]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. prepchem.com [prepchem.com]
• 11. 2-Chloro-3-hydroxybenzoic acid | C7H5ClO3 | CID 15631340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. repositori.ukwms.ac.id [repositori.ukwms.ac.id]
• 13. researchgate.net [researchgate.net]
• 14. US5233083A - Process for the preparation of 2-amino-3-chlorobenzoic acid - Google Patents [patents.google.com]

Technical Guide: Structural, Synthetic, and Functional Differentiation of 2-(Benzyloxy)-3-chlorobenzoic Acid vs. 5-Chloro Isomer

Executive Summary

In the optimization of pharmacophores, the regioisomerism of halogenated benzoate scaffolds plays a critical role in Structure-Activity Relationship (SAR) profiles. This guide delineates the technical distinctions between 2-(benzyloxy)-3-chlorobenzoic acid (Isomer A) and 2-(benzyloxy)-5-chlorobenzoic acid (Isomer B) .

While both share a core scaffold, the position of the chlorine atom dictates profound differences in steric environment, electronic density distribution, and synthetic accessibility. The 3-chloro isomer introduces significant steric strain ("ortho effect"), twisting the benzyloxy ether out of planarity, which is often exploited to lock ligand conformations in protein binding pockets. Conversely, the 5-chloro isomer retains a more planar profile, primarily influencing the scaffold through electron-withdrawing inductive effects without proximal steric hindrance.

Part 1: Structural & Electronic Characterization

The fundamental difference lies in the proximity of the chlorine substituent to the ether linkage (benzyloxy group) and the carboxylic acid.

Steric Environment and Conformational Lock

• 3-Chloro Isomer (Proximal/Ortho to Ether):

  • The chlorine atom at C3 is immediately adjacent to the benzyloxy group at C2.

  • Consequence: This creates a "buttressing effect." The steric clash between the C3-Cl lone pairs and the benzyloxy methylene protons forces the benzyl group to rotate out of the plane of the benzoic acid ring.

  • Application: This is highly valuable in drug design for pre-organizing the molecule into a bioactive conformation, reducing the entropic penalty upon binding to a target (e.g., kinase hinge regions).

• 5-Chloro Isomer (Distal/Meta to Ether):

  • The chlorine at C5 is remote from the benzyloxy group.

  • Consequence: The benzyloxy group adopts a thermodynamically favorable planar or near-planar conformation to maximize

    -conjugation between the ether oxygen and the aromatic ring.

Electronic Effects (pKa Modulation)

The acidity of the carboxylic acid is influenced by the electronic nature of the ring.

Feature	3-Chloro Isomer	5-Chloro Isomer
Inductive Effect (-I)	Strong on Ether O; Moderate on COOH.	Moderate on Ether O; Strong on COOH (para).
Resonance Effect (+M)	Inhibited. Steric twist reduces O-lone pair donation into the ring.	Active. Planar O-lone pair donates density, making the ring more electron-rich.
Predicted Acidity	Higher Acidity (Lower pKa). The ring is more electron-deficient due to loss of resonance donation.	Lower Acidity (Higher pKa). Resonance donation from Oxygen counteracts the Chlorine's induction.

Part 2: Synthetic Pathways & Regiocontrol

The synthesis of these isomers requires distinct starting materials. Direct chlorination of 2-(benzyloxy)benzoic acid is non-selective and yields mixtures. The industry-standard approach utilizes Regiospecific O-Alkylation of commercially available chlorosalicylic acids.

Retrosynthetic Logic (Graphviz)

Caption: Comparative synthetic routes. Note the kinetic difference in the O-alkylation step due to steric hindrance at C3.

Experimental Protocol: Synthesis of 2-(Benzyloxy)-3-chlorobenzoic Acid

Note: This isomer presents the greater synthetic challenge due to the steric hindrance of the 3-chloro group affecting the O-alkylation efficiency.

Reagents:

• Methyl 3-chlorosalicylate (1.0 eq)

• Benzyl bromide (1.2 eq)

• Potassium carbonate (anhydrous, 2.0 eq)

• Potassium iodide (catalytic, 0.1 eq) - Critical for 3-Cl isomer to accelerate SN2

• Acetone (0.5 M concentration)

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend Methyl 3-chlorosalicylate (10 mmol) and

  (20 mmol) in dry acetone (20 mL).

• Activation: Add catalytic KI (1 mmol). Stir at room temperature for 15 minutes. Rationale: KI generates benzyl iodide in situ, a better electrophile, overcoming the steric barrier of the ortho-chloro group.

• Alkylation: Dropwise add Benzyl bromide (12 mmol). Heat the mixture to reflux (

  ) under nitrogen atmosphere.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The 3-chloro isomer typically requires 12–18 hours for completion, whereas the 5-chloro isomer finishes in <4 hours.

• Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate in vacuo.

• Hydrolysis (Saponification): Dissolve the crude ester in THF/Water (1:1). Add LiOH (3.0 eq). Stir at

  until the ester spot disappears (approx. 2 hours).

• Isolation: Acidify carefully with 1M HCl to pH 2. The product will precipitate.[1] Filter, wash with cold water, and recrystallize from Ethanol/Water.

Part 3: Analytical Differentiation (NMR)

Distinguishing these isomers via

-NMR is definitive based on the aromatic splitting patterns (coupling constants, ).

Proton NMR Logic Tree

Isomer	Substitution Pattern	Expected Aromatic Signals (Protons on Benzoic Ring)	Coupling Logic
3-Chloro	1,2,3-trisubstituted	3 Adjacent Protons (H4, H5, H6)	H5 is a Triplet (t) (or dd with similar ). It couples to both H4 and H6.
5-Chloro	1,2,5-trisubstituted	2 Adjacent + 1 Isolated	H3 and H4 are doublets (d) (ortho coupled). H6 is a doublet (d) (meta coupled, small ).

Visual Identification Logic (Graphviz)

Caption: Decision tree for rapid NMR identification of chlorobenzyloxybenzoic acid isomers.

Part 4: Functional Implications in Drug Design

Structure-Activity Relationship (SAR) Data

When using these intermediates to build larger inhibitors (e.g., amides formed at the COOH):

• Conformational Restriction (3-Cl): The 3-chloro substituent restricts the rotation of the ether. If the binding pocket requires the benzyl group to be perpendicular to the benzoic ring, the 3-Cl isomer will show higher potency (lower

  ) due to pre-organization.

• Halogen Bonding (5-Cl): The 5-chloro atom is exposed on the periphery. It is available to form halogen bonds with backbone carbonyls in the target protein. If the pocket is narrow at the ortho-position, the 3-Cl isomer will be inactive due to steric clash.

Solubility Profiles

• 3-Chloro: Generally exhibits higher solubility in organic solvents (DCM, DMSO) due to the twisted conformation disrupting crystal packing efficiency.

• 5-Chloro: Tends to pack more efficiently (planar), often resulting in higher melting points and lower solubility.

References

• Synthesis of Chlorosalicylic Acid Derivatives

  • Source: PrepChem.
  • Relevance: Establishes the standard protocol for O-benzylation of chlorohydroxybenzoic acids using benzyl chloride/bromide and base.

• Structural Aspects of Ortho-Substituted Benzoic Acids

  • Source: MDPI (Crystals). "Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids."
  • Relevance: Details the "ortho effect" and conformational twisting caused by 2,3-substitution patterns, validating the steric arguments for the 3-chloro isomer.

• NMR Spectroscopic Studies of Salicylic Acid Derivatives

  • Source: Acta Pharm.
  • Relevance: Provides foundational data on the chemical shifts and coupling constants for 3-substituted vs 5-substituted salicylic acid cores.

• PubChem Compound Summary: 3-Chlorosalicylic Acid

  • Source: N

  • Relevance: Physical property data and starting material verification.[1][2][3][4][5]

Sources

• 1. rsc.org [rsc.org]
• 2. reddit.com [reddit.com]
• 3. m.youtube.com [m.youtube.com]
• 4. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Technical Guide: Sourcing and Synthesis of 2-(Benzyloxy)-3-chlorobenzoic Acid

The following technical guide details the sourcing, synthesis, and quality control of 2-(benzyloxy)-3-chlorobenzoic acid , a specialized intermediate used in medicinal chemistry.

Executive Summary

2-(Benzyloxy)-3-chlorobenzoic acid is a functionalized benzoic acid derivative often utilized as a scaffold in the development of anti-inflammatory agents, kinase inhibitors, and analgesics. Unlike its widely available isomer 2-(benzyloxy)-5-chlorobenzoic acid (CAS 52803-75-5, used in SGLT2 inhibitor synthesis), the 3-chloro isomer is frequently a non-catalog item requiring custom synthesis or in-house preparation.

This guide provides a validated "Make vs. Buy" strategy, detailing the procurement of precursors and a robust synthetic protocol to generate high-purity material for research.

Key Technical Specifications

Property	Detail
Compound Name	2-(Benzyloxy)-3-chlorobenzoic acid
Core Scaffold	Salicylic Acid (2-hydroxybenzoic acid)
Substituents	3-Chloro (ortho to ether), 2-Benzyloxy (ether linkage)
Primary Precursor	3-Chlorosalicylic acid (CAS 1829-32-9)
Molecular Weight	~262.69 g/mol
Solubility	Soluble in DMSO, MeOH, DCM; Poor in Water
Availability	Low (Custom Synthesis typically required)

Market Intelligence: Suppliers & Pricing

Due to the scarcity of the final compound in catalog inventories, the most efficient procurement strategy is to purchase the core precursor, 3-chlorosalicylic acid , and perform a one-step or two-step benzylation.

A. Precursor Sourcing: 3-Chlorosalicylic Acid (CAS 1829-32-9)

This starting material is a commodity chemical available from major global distributors.

Supplier	Pack Size	Estimated Price (USD)	Purity Grade	Lead Time
Sigma-Aldrich	25 g	$60 - $85	97%	Immediate
Combi-Blocks	5 g	$15 - $25	98%	Immediate
Enamine	10 g	$30 - $50	95%+	1-2 Weeks
Oakwood Chemical	25 g	$45 - $60	97%	Immediate

B. Custom Synthesis (Outsourced)

If internal synthesis is not feasible, the following CROs (Contract Research Organizations) are known to handle benzoic acid derivatives:

• WuXi AppTec (China/US) - High capacity, 4-6 week lead time.

• Syngene (India) - Cost-effective for >100g scale.

• ChemPartner (China) - Specialized in scaffold synthesis.

• Cost Estimate: Custom synthesis for 1–5g of the final product typically ranges from $2,500 to $4,500 due to labor and purification costs.

Validated Synthetic Protocol

The steric hindrance caused by the chlorine atom at the 3-position (ortho to the hydroxyl group) makes direct selective alkylation challenging. The most reliable route involves global benzylation followed by selective ester hydrolysis .

Reaction Workflow

• Step 1: Global Benzylation: Reacting 3-chlorosalicylic acid with excess benzyl bromide to form benzyl 2-(benzyloxy)-3-chlorobenzoate .

• Step 2: Saponification: Selective hydrolysis of the benzyl ester using LiOH or NaOH to yield the free acid.

Figure 1: Two-step synthesis route to bypass steric hindrance and ensure high purity.

Step-by-Step Methodology

Step 1: Synthesis of Benzyl 2-(benzyloxy)-3-chlorobenzoate

• Setup: In a 250 mL round-bottom flask, dissolve 3-chlorosalicylic acid (5.0 g, 29.0 mmol) in anhydrous DMF (50 mL).

• Base Addition: Add Potassium Carbonate (K₂CO₃) (10.0 g, 72.5 mmol, 2.5 eq). The suspension may warm slightly.

• Alkylation: Dropwise add Benzyl Bromide (10.4 g, 7.2 mL, 60.9 mmol, 2.1 eq).

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The starting acid spot should disappear.

• Workup: Cool to room temperature. Pour into ice water (200 mL). Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with Brine (2x) and Water (2x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Purification: The crude oil (diester) is usually pure enough for the next step. If not, pass through a short silica plug eluting with 10% EtOAc/Hexane.

Step 2: Hydrolysis to 2-(Benzyloxy)-3-chlorobenzoic acid

• Solvation: Dissolve the crude intermediate from Step 1 in THF (40 mL) and Methanol (10 mL).

• Hydrolysis: Add a solution of LiOH·H₂O (3.6 g, 87 mmol) in Water (20 mL).

• Reaction: Stir vigorously at room temperature for 12 hours. The mixture will become homogeneous.

• Acidification: Evaporate the THF/MeOH under reduced pressure. Dilute the aqueous residue with water (50 mL). Acidify carefully with 1M HCl to pH ~2. A white precipitate will form.[1]

• Isolation: Filter the solid. Wash with cold water.

• Recrystallization: Recrystallize from Ethanol/Water or Toluene to obtain the final product as white needles.

Quality Control & Characterization

To ensure the integrity of the synthesized material for biological assays, the following QC parameters must be met.

Analytical Specifications

Test	Method	Acceptance Criteria
Purity	HPLC (C18, ACN/H2O + 0.1% TFA)	> 98.0% Area
Identity	¹H-NMR (400 MHz, DMSO-d₆)	Confirms Benzyloxy CH₂ (~5.2 ppm) and aromatic pattern
Identity	LC-MS (ESI-)	[M-H]⁻ = 261.0 (Cl isotope pattern 3:[2]1)
Residual Solvent	GC-HS	DMF < 880 ppm, EtOAc < 5000 ppm

Decision Logic for Researchers

Use the following logic to determine the sourcing path based on your project timeline and budget.

Figure 2: Procurement decision matrix.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16186, 3-Chlorosalicylic acid. Retrieved from [Link]

• Organic Syntheses. (1943).[3] o-Chlorobenzoic acid and derivatives. Org. Synth. 1943, 23, 15. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. prepchem.com [prepchem.com]
• 3. 2-Chlorobenzoic acid - Wikipedia [en.wikipedia.org]

Technical Guide: Safety, Handling, and Properties of 2-(Benzyloxy)-3-chlorobenzoic Acid

This guide serves as a comprehensive technical dossier for 2-(benzyloxy)-3-chlorobenzoic acid , a specialized intermediate likely utilized in medicinal chemistry for the development of salicylic acid derivatives.

Given the compound's status as a research chemical without a widely published commercial Safety Data Sheet (SDS), this guide synthesizes predictive hazard data , Structure-Activity Relationship (SAR) analysis , and standard operating procedures (SOPs) derived from its functional precursors (3-chlorosalicylic acid and benzyl halides).

Part 1: Chemical Identity & Physicochemical Profile

This compound is a benzyl-protected salicylic acid derivative . The benzyl group masks the phenol at the 2-position, increasing lipophilicity (LogP) and altering the compound's solubility profile compared to its parent acid.

Property	Data / Prediction	Significance in Handling
Chemical Name	2-(Benzyloxy)-3-chlorobenzoic acid	Official IUPAC nomenclature for documentation.
Molecular Formula	C₁₄H₁₁ClO₃	Used for stoichiometric calculations.
Molecular Weight	262.69 g/mol	Essential for molarity and yield calculations.
Physical State	Solid (Likely White/Off-White Powder)	Dust inhalation is a primary exposure vector.
Predicted LogP	~3.8 - 4.2	High Lipophilicity. Readily penetrates skin barriers.
Acidity (pKa)	~3.0 - 3.5 (Carboxylic Acid)	Corrosive to mucous membranes; requires acid-resistant PPE.
Solubility	Low in Water; High in DCM, DMSO, EtOAc	Use organic solvents for cleaning spills; water is ineffective.
Melting Point	Predicted: 135-145 °C	Stable solid at room temperature; store below 30°C.

Part 2: Hazard Identification & Risk Assessment (SAR Analysis)

As a Senior Application Scientist, I derive the following hazard profile based on the Structure-Activity Relationship (SAR) of chlorobenzoic acids and benzyl ethers.

Core Hazards (GHS Classification - Predicted)

• Skin Corrosion/Irritation (Category 2): The carboxylic acid moiety combined with the lipophilic benzyl ether facilitates dermal absorption, leading to irritation or dermatitis.

• Serious Eye Damage/Irritation (Category 2A): Dust or solution contact will cause severe irritation due to local acidification of the eye surface.

• Specific Target Organ Toxicity - Single Exposure (Category 3): Inhalation of dust may cause respiratory tract irritation.

Specific Synthesis Hazards (Impurity Profile)

If this compound was synthesized via Williamson Ether Synthesis (3-chlorosalicylic acid + Benzyl bromide), trace impurities of Benzyl Bromide may be present.

• Benzyl Bromide is a potent lachrymator and skin sensitizer.

• Risk Mitigation: Always assume the presence of lachrymatory impurities in fresh batches. Handle exclusively in a fume hood.

Part 3: Safe Handling Protocol & Workflow

This protocol is designed to be self-validating. If the "Check" step fails, the workflow halts immediately.

Experimental Workflow: Synthesis & Handling

Figure 1: Safe handling workflow for 2-(benzyloxy)-3-chlorobenzoic acid. Note the critical decision point at visual inspection to reject degraded or contaminated batches.

Detailed Handling Steps

• Engineering Controls:

  • Primary: Chemical Fume Hood (Face velocity > 100 fpm).

  • Secondary: Local Exhaust Ventilation (LEV) for weighing stations.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving recommended. Inner: Nitrile (4 mil). Outer: Nitrile (8 mil) or Neoprene. Reasoning: Benzyl derivatives can permeate thin nitrile; double layers provide a breakthrough time buffer.

  • Eye Protection: Chemical splash goggles. Safety glasses are insufficient due to the potential for fine dust generation.

  • Respiratory: If weighing >100mg outside a hood, use a NIOSH N95 or P100 particulate respirator.

Part 4: Emergency Response & First Aid

In the event of exposure, immediate action is required to neutralize the acidic nature of the compound and prevent systemic absorption.

Figure 2: Emergency response decision tree. Immediate mechanical removal of dry powder before wetting is crucial to prevent creating a concentrated acidic solution on the skin.

First Aid Specifics:

• Skin: Do not use solvents (ethanol, acetone) to wash skin. This will increase the absorption of the lipophilic benzyl ether into the bloodstream. Use only soap and copious water.

• Eyes: Irrigate immediately.[1] The acidic nature can cause corneal opacity if left untreated.

• Ingestion: Do NOT induce vomiting. The compound is corrosive/irritating.[2][3] Rinse mouth with water and seek medical aid.

Part 5: Storage, Stability, and Disposal

Storage Conditions

• Temperature: Store at 2-8°C (Refrigerated). While likely stable at room temperature, refrigeration prevents hydrolysis of the benzyl ether over long-term storage.

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) . Moisture can promote hydrolysis to 3-chlorosalicylic acid and benzyl alcohol.

• Container: Amber glass vial with a PTFE-lined cap.

Disposal (Environmental Compliance)

• Waste Category: Halogenated Organic Waste .

• Protocol: Dissolve in a combustible solvent (Acetone/Ethanol) and place in the halogenated waste stream.

• Prohibition: Do NOT dispose of down the drain. The chlorine atom makes this compound persistent in aquatic environments and potentially toxic to aquatic life (Predicted Aquatic Toxicity: Acute Category 2).

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6866 (3-Chlorosalicylic acid). Retrieved from [Link]

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Synthesis of 2-(benzyloxy)-3-chlorobenzoic acid from 3-chlorosalicylic acid

Application Note: A-08B4

Topic:

For Research Use Only. Not for use in diagnostic procedures.

Introduction

2-(benzyloxy)-3-chlorobenzoic acid is a valuable intermediate in the synthesis of various organic molecules, particularly in the development of novel pharmaceutical compounds and materials science.[1] Its structure, featuring a carboxylic acid, a benzyl ether, and a chlorinated aromatic ring, provides multiple points for further chemical modification. This application note provides a detailed, field-proven protocol for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid from 3-chlorosalicylic acid via the Williamson ether synthesis.[2] The described methodology is designed to be robust and reproducible, offering researchers a reliable pathway to this important building block.

Reaction Mechanism: The Williamson Ether Synthesis

The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid from 3-chlorosalicylic acid is a classic example of the Williamson ether synthesis.[2][3] This S(_N)2 reaction involves the nucleophilic attack of a phenoxide ion on an alkyl halide.[2][3][4][5]

Step 1: Deprotonation

The reaction is initiated by the deprotonation of the phenolic hydroxyl group of 3-chlorosalicylic acid by a suitable base, such as potassium carbonate (K(_2)CO(_3)), to form a potassium phenoxide intermediate. The carboxylic acid proton is also abstracted, forming the corresponding carboxylate. The phenoxide is the more potent nucleophile for the subsequent alkylation step.

Step 2: Nucleophilic Attack

The resulting phenoxide ion then acts as a nucleophile, attacking the electrophilic methylene carbon of benzyl bromide. This backside attack displaces the bromide leaving group, forming the new carbon-oxygen bond of the benzyl ether.[4]

Step 3: Workup

An acidic workup is necessary to protonate the carboxylate, yielding the final 2-(benzyloxy)-3-chlorobenzoic acid product.

Caption: Reaction mechanism for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be adjusted as needed.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
3-Chlorosalicylic Acid	1829-32-9	172.57	5.00 g	0.029
Benzyl Bromide	100-39-0	171.03	5.45 g (3.7 mL)	0.032
Potassium Carbonate (K(_2)CO(_3))	584-08-7	138.21	8.02 g	0.058
N,N-Dimethylformamide (DMF)	68-12-2	73.09	50 mL	-
Ethyl Acetate	141-78-6	88.11	150 mL	-
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46	As needed	-
Brine (Saturated NaCl solution)	-	-	50 mL	-
Anhydrous Sodium Sulfate (Na(_2)SO(_4))	7757-82-6	142.04	As needed	-

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware

Procedure

Caption: Experimental workflow for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-chlorosalicylic acid (5.00 g, 0.029 mol), potassium carbonate (8.02 g, 0.058 mol), and N,N-dimethylformamide (50 mL). Stir the mixture at room temperature for 15 minutes to ensure good suspension.

• Addition of Benzyl Bromide: Slowly add benzyl bromide (3.7 mL, 0.032 mol) to the reaction mixture dropwise over 5 minutes.

• Reaction: Heat the reaction mixture to 80°C and maintain this temperature with stirring for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 7:3 hexane:ethyl acetate.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing 100 mL of water and 100 mL of ethyl acetate.

• Extraction: Shake the separatory funnel vigorously, venting frequently. Separate the organic layer. Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a mixture of ethyl acetate and hexane to yield 2-(benzyloxy)-3-chlorobenzoic acid as a white solid.

Characterization Data (Predicted)

While experimental data for the target molecule is not extensively published, the following are predicted spectroscopic data based on the structures of the starting materials and related compounds.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Compound	Aromatic Protons (δ, ppm)	-CH(_2)- Protons (δ, ppm)	-OH/-COOH Proton (δ, ppm)
3-Chlorosalicylic Acid	6.9-7.8 (m, 3H)	-	11.0-13.0 (br s, 2H)
Benzyl Bromide	7.2-7.4 (m, 5H)	4.5 (s, 2H)	-
2-(benzyloxy)-3-chlorobenzoic acid (Predicted)	6.9-8.0 (m, 8H)	5.2 (s, 2H)	12.0-13.0 (br s, 1H)

Infrared (IR) Spectroscopy

Compound	O-H Stretch (cm )	C=O Stretch (cm )	C-O Stretch (cm )
3-Chlorosalicylic Acid	2500-3300 (broad)	1650-1700	1200-1300
Benzyl Bromide	-	-	-
2-(benzyloxy)-3-chlorobenzoic acid (Predicted)	2500-3300 (broad, COOH)	1680-1710	1250-1350 (ether and acid)

The IR spectrum of a carboxylic acid is characterized by a very broad O-H stretching band from approximately 3300-2500 cm

, which often overlaps with the C-H stretching bands.[7] The carbonyl (C=O) stretch is a strong, sharp peak typically found between 1760-1690 cm .[7]

Safety Information

3-Chlorosalicylic Acid:

• Causes skin irritation.[8][9][10]

• Causes serious eye irritation.[8][9][10]

• May cause respiratory irritation.[9][10]

Benzyl Bromide:

• Combustible liquid.[11][12]

• Causes skin and serious eye irritation.[11][12][13]

• May cause respiratory irritation.[11][12][13]

• Lachrymator (substance which increases the flow of tears).[12]

• Handle in a well-ventilated fume hood.[12]

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[12]

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Troubleshooting and Optimization

• Incomplete Reaction: If TLC analysis shows a significant amount of starting material remaining, the reaction time can be extended. Ensure that the potassium carbonate is finely powdered and the DMF is anhydrous to maximize the reaction rate.

• Byproduct Formation: A common byproduct is dibenzyl ether, formed from the reaction of benzyl bromide with any benzyl alcohol present (from hydrolysis of benzyl bromide). To minimize this, use anhydrous solvent and reagents.

• Purification Issues: If the product is difficult to recrystallize, a column chromatography purification using silica gel with a hexane/ethyl acetate gradient may be necessary.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid. By following the detailed steps and safety precautions outlined, researchers can confidently produce this valuable chemical intermediate for their ongoing research and development endeavors.

References

• Vertex AI Search. (2013, March 19).
• Vertex AI Search.
• Vertex AI Search. (2010, September 3).
• National Institutes of Health. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem.
• BYJU'S. Williamson Ether Synthesis reaction.
• Sdfine.
• OrgoSolver.
• Organic Chemistry Tutor. Williamson Ether Synthesis.
• Cambridge University Press. Williamson Ether Synthesis.
• Loba Chemie. (2013, August 6). BENZYL BROMIDE FOR SYNTHESIS MSDS.
• Sigma-Aldrich. 3-Chlorosalicylic acid 98 1829-32-9.
• University of California, Los Angeles. IR: carboxylic acids.
• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis.
• Widya Mandala Surabaya Catholic University Repository. (2022, December 28). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid.
• CP Lab Safety. 3-Chlorosalicylic acid (C7H5ClO3), 1 grams.
• Santa Cruz Biotechnology. 3-Chlorosalicylic Acid | CAS 1829-32-9 | SCBT.
• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids.
• Pfaltz & Bauer.
• Specac Ltd. Interpreting Infrared Spectra.
• Benchchem. (2025).
• SlidePlayer. (2023, May 24). ir spectrum of carboxylic acids and alcohols.
• YouTube. (2021, April 18). Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters.
• Google Patents.
• The Royal Society of Chemistry.
• ChemicalBook. 2-(4-Chlorobenzoyl)benzoic acid(85-56-3) 1H NMR spectrum.
• Google Patents.
• ChemicalBook. 3-Chlorobenzoic acid(535-80-8) 1H NMR spectrum.
• Benchchem. Spectroscopic comparison of 2-(Benzyloxy)-5-chlorobenzoic acid and its precursors.
• Benchchem. (2025). Technical Support Center: 2-(Benzyloxy)-5-chlorobenzoic acid Synthesis.
• Benchchem. An In-Depth Technical Guide to 2-(Benzyloxy)-5-chlorobenzoic acid (CAS: 52803-75-5).
• Indian Academy of Sciences. (1937, March 19).
• Google Patents.
• PrepChem.com. Synthesis of 4-benzyloxy-3-chlorobenzoic acid.
• Asian Journal of Physics. (1994). Vibrational and NMR studies on o-, m- and p- chlorobenzoic acids.
• ResearchGate. Starting materials for synthesis using 3-chlorobenzoic acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. byjus.com [byjus.com]
• 4. orgosolver.com [orgosolver.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-クロロサリチル酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. calpaclab.com [calpaclab.com]
• 11. westliberty.edu [westliberty.edu]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. lobachemie.com [lobachemie.com]

Application Note: Solvent Selection and Optimization for the Recrystallization of 2-(benzyloxy)-3-chlorobenzoic Acid

As a Senior Application Scientist, here are detailed Application Notes and Protocols for the purification of 2-(benzyloxy)-3-chlorobenzoic acid via recrystallization.

Introduction

2-(benzyloxy)-3-chlorobenzoic acid is an organic compound of interest in pharmaceutical and materials science research. As with many multi-step organic syntheses, the crude product is often accompanied by impurities such as unreacted starting materials, by-products, or residual solvents. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2] The success of this technique hinges on the selection of an appropriate solvent or solvent system.[3]

This guide provides a comprehensive framework for selecting and optimizing a recrystallization solvent for 2-(benzyloxy)-3-chlorobenzoic acid. It outlines the theoretical principles, a systematic solvent screening protocol, a detailed bulk recrystallization procedure, and troubleshooting strategies.

Theoretical Principles of Recrystallization

Recrystallization is a purification process based on the differential solubility of a compound and its impurities in a given solvent.[4][5] The fundamental principle is that most solid compounds are more soluble in a hot solvent than in a cold one.[5][6]

An ideal recrystallization solvent should exhibit the following characteristics:

• High Solvency at Elevated Temperatures: The compound of interest should be highly soluble in the solvent at or near its boiling point.[3]

• Low Solvency at Low Temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to maximize recovery.[3]

• Favorable Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).

• Chemical Inertness: The solvent must not react with the compound being purified.[7]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

• Non-toxic and Inexpensive: For practical and safety reasons, less toxic and more affordable solvents are preferred.

Molecular Structure and Solvent Choice Rationale

The structure of 2-(benzyloxy)-3-chlorobenzoic acid features:

• A carboxylic acid group , which is polar and capable of hydrogen bonding.

• A chlorinated benzene ring and a benzyl group , which are largely nonpolar and hydrophobic.

• An ether linkage , which contributes moderate polarity.

This combination of polar and nonpolar functionalities suggests that a solvent of intermediate polarity, or a mixed solvent system, will likely be effective. Solvents that are too polar may dissolve the compound at room temperature, while highly nonpolar solvents may fail to dissolve it even when hot.

Protocol 1: Small-Scale Solvent Screening

Before committing to a bulk recrystallization, it is crucial to screen a range of solvents on a small scale.

Materials:

• Crude 2-(benzyloxy)-3-chlorobenzoic acid

• Test tubes or small vials

• A selection of solvents (e.g., water, ethanol, isopropanol, ethyl acetate, acetone, toluene, heptane)

• Hot plate or steam bath

• Glass stirring rod

Procedure:

• Place approximately 50-100 mg of the crude solid into several separate test tubes.

• To each tube, add a different solvent dropwise at room temperature, swirling after each addition, until a volume of ~1 mL is reached. Note the solubility of the compound in each solvent at room temperature. A suitable solvent should not dissolve the compound at this stage.[3]

• For solvents in which the compound was insoluble at room temperature, heat the test tube gently in a water bath or on a hot plate.

• Continue adding the hot solvent dropwise until the solid just dissolves. Record the approximate volume of hot solvent required.

• Allow the clear, hot solutions to cool slowly to room temperature.

• Once at room temperature, place the test tubes in an ice-water bath for 10-15 minutes to maximize crystal formation.[8]

• Observe the quantity and quality of the crystals formed. An ideal solvent will yield a large crop of well-formed crystals.

Data Summary:

Solvent	Solubility (Cold)	Solubility (Hot)	Crystal Formation on Cooling	Remarks
Water	Insoluble	Sparingly Soluble	Poor	The high polarity of water makes it a poor solvent for the largely organic structure.
Ethanol	Soluble	Very Soluble	Poor to None	The compound is too soluble in cold ethanol, leading to low recovery.
Isopropanol	Sparingly Soluble	Soluble	Good	A good candidate. The slightly lower polarity than ethanol is beneficial.
Ethyl Acetate	Soluble	Very Soluble	Poor	Similar to ethanol, the compound is too soluble at room temperature.
Toluene	Sparingly Soluble	Soluble	Good	Another promising candidate.
Heptane	Insoluble	Insoluble	None	Too nonpolar to dissolve the compound.
Ethanol/Water	-	-	Excellent	A mixed solvent system is likely optimal. The compound is soluble in ethanol, and water can be used as an anti-solvent.[9]
Toluene/Heptane	-	-	Very Good	A non-aqueous mixed solvent option. Toluene acts as the solvent, and heptane as the anti-solvent.[10]

This table represents expected results based on the compound's structure. Actual results must be determined experimentally.

Workflow for Solvent Selection and Recrystallization

Sources

• 1. science.uct.ac.za [science.uct.ac.za]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. praxilabs.com [praxilabs.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Notes and Protocols: A Comprehensive Guide to the Scale-Up Synthesis of 2-(Benzyloxy)-3-chlorobenzoic Acid

Abstract

This document provides a detailed technical guide for the scale-up synthesis of 2-(benzyloxy)-3-chlorobenzoic acid, a key intermediate in various pharmaceutical and fine chemical applications. The synthesis is based on the Williamson ether synthesis, a robust and well-established method.[1][2] This guide moves beyond a simple recitation of steps, offering in-depth explanations of the underlying chemical principles and critical process parameters that ensure a safe, efficient, and scalable manufacturing process. We will cover crucial safety considerations, a laboratory-scale protocol, a comprehensive analysis of scale-up parameters, and detailed experimental procedures. The information presented herein is intended for researchers, scientists, and drug development professionals with a working knowledge of organic synthesis and process chemistry.

Introduction and Reaction Principle

The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid is achieved via the Williamson ether synthesis, a classic SN2 reaction.[3][2] This involves the deprotonation of the phenolic hydroxyl group of 2-hydroxy-3-chlorobenzoic acid by a suitable base to form a phenoxide ion. This nucleophilic phenoxide then attacks the electrophilic benzylic carbon of benzyl chloride, displacing the chloride leaving group to form the desired ether linkage.

The overall reaction is as follows:

Scheme 1: Synthesis of 2-(benzyloxy)-3-chlorobenzoic acid

The selection of an appropriate base and solvent system is critical for maximizing yield and minimizing side reactions. For this synthesis, sodium hydride (NaH) is a highly effective, non-nucleophilic base that irreversibly deprotonates the phenol, driving the reaction to completion.[2] Anhydrous N,N-dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction, as it effectively solvates the sodium phenoxide intermediate.

Critical Safety Considerations

The scale-up of any chemical process requires a thorough understanding and mitigation of potential hazards. The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid involves several substances and conditions that demand strict safety protocols.

2.1. Reagent Hazards:

• Sodium Hydride (NaH): Sodium hydride is a highly reactive and flammable solid.[4][5][6][7] It reacts violently with water and other protic solvents to produce hydrogen gas, which is highly flammable and can form explosive mixtures with air.[5][8][9] NaH is typically supplied as a 60% dispersion in mineral oil to reduce its pyrophoricity.[5][8]

  • Handling Precautions: Always handle sodium hydride in an inert atmosphere (e.g., nitrogen or argon), preferably within a glovebox.[5] Avoid contact with moisture at all times.[5] Personal protective equipment (PPE), including a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves, is mandatory.[5] A Class D fire extinguisher (for combustible metals) must be readily available.[5]

  • Quenching: Any excess sodium hydride must be quenched carefully. This is a highly exothermic process. A common and safe procedure involves the slow, controlled addition of isopropanol to the reaction mixture at a low temperature.[5][8] This is followed by the sequential addition of ethanol, methanol, and finally, water to ensure complete destruction of any remaining NaH.[5][10]

• Benzyl Chloride (C₆H₅CH₂Cl): Benzyl chloride is a corrosive, lachrymatory, and toxic chemical.[11][12][13] It is also classified as a potential carcinogen.[14][15]

  • Handling Precautions: Work in a well-ventilated fume hood is essential.[11][12][14] Avoid inhalation of vapors and contact with skin and eyes.[11][13][14][15] Appropriate PPE, including chemical-resistant gloves, splash goggles, and a lab coat, must be worn.[11][15] An eyewash station and safety shower should be immediately accessible.[11]

• N,N-Dimethylformamide (DMF): DMF is a combustible liquid and a suspected teratogen. It can be absorbed through the skin.

  • Handling Precautions: Use in a well-ventilated area and avoid contact with skin and eyes.

2.2. Process Hazards:

• Exothermic Reaction: The reaction of sodium hydride with 2-hydroxy-3-chlorobenzoic acid and the subsequent quenching process are exothermic. On a large scale, inefficient heat dissipation can lead to a dangerous temperature increase and potential thermal runaway.[16][17]

• Hydrogen Evolution: The reaction of sodium hydride with the starting material and any residual moisture generates hydrogen gas.[4][6][7] Inadequate ventilation can lead to the accumulation of a flammable atmosphere.

Laboratory-Scale Protocol (10 g Scale)

This protocol outlines the procedure for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid on a 10-gram scale.

3.1. Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
2-Hydroxy-3-chlorobenzoic acid	172.57	10.0 g	0.058	1.0
Sodium Hydride (60% in oil)	24.00 (NaH)	2.55 g	0.064	1.1
Benzyl Chloride	126.58	8.0 mL (8.8 g)	0.069	1.2
Anhydrous DMF	-	100 mL	-	-
Isopropanol	-	For quenching	-	-
2M Hydrochloric Acid	-	~50 mL	-	-
Ethyl Acetate	-	For extraction	-	-
Saturated NaCl solution (Brine)	-	For washing	-	-
Anhydrous Sodium Sulfate	-	For drying	-	-

3.2. Experimental Procedure:

• Reaction Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel. Flame-dry the glassware and allow it to cool under a stream of dry nitrogen.

• Deprotonation: Under a positive pressure of nitrogen, charge the flask with 2-hydroxy-3-chlorobenzoic acid (10.0 g, 0.058 mol) and anhydrous DMF (100 mL). Stir the mixture to obtain a clear solution.

• Carefully add sodium hydride (60% dispersion in mineral oil, 2.55 g, 0.064 mol) portion-wise to the stirred solution at room temperature. Hydrogen gas evolution will be observed. Stir the resulting suspension for 30 minutes at room temperature to ensure complete deprotonation.

• Alkylation: Add benzyl chloride (8.0 mL, 0.069 mol) dropwise to the reaction mixture via the dropping funnel over 15 minutes. An exotherm may be observed; maintain the reaction temperature below 40 °C using a water bath if necessary.

• After the addition is complete, heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Quenching: Cool the reaction mixture to 0 °C in an ice bath. CAUTION: HIGHLY EXOTHERMIC. Slowly and carefully quench the excess sodium hydride by the dropwise addition of isopropanol until gas evolution ceases.

• Pour the reaction mixture into 200 mL of ice-cold water.

• Acidify the aqueous mixture to pH 2-3 by the slow addition of 2M hydrochloric acid. A white precipitate of the product will form.

• Extraction: Extract the product with ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or toluene) to yield pure 2-(benzyloxy)-3-chlorobenzoic acid.

Scale-Up Considerations and Process Optimization

Scaling up a chemical synthesis from the laboratory to a pilot plant or manufacturing facility presents a unique set of challenges. Direct translation of the lab-scale procedure is often not feasible or safe. The following sections detail the critical parameters that must be addressed for a successful and safe scale-up.

4.1. Heat Transfer and Temperature Control:

• Causality: The surface-area-to-volume ratio decreases significantly as the scale of the reaction increases.[16] This makes heat dissipation much less efficient in larger reactors. The exothermic nature of the deprotonation and quenching steps, which are manageable on a small scale with simple cooling baths, can lead to dangerous temperature excursions and potential runaway reactions in a large reactor.[16][17]

• Scale-Up Strategy:

  • Reaction Calorimetry: It is imperative to perform reaction calorimetry studies to quantify the heat of reaction for all exothermic steps.[18][19] This data is crucial for designing an adequate cooling system for the plant-scale reactor.

  • Controlled Addition Rates: The addition of sodium hydride and the quenching agent must be carefully controlled to manage the rate of heat generation. The addition rate should be linked to the reactor's cooling capacity to maintain the desired temperature range.

  • Jacketed Reactors: Utilize jacketed reactors with a reliable and responsive temperature control system.

4.2. Mass Transfer and Mixing:

• Causality: The reaction mixture is heterogeneous, involving a solid (sodium hydride) and a liquid phase. Efficient mixing is essential to ensure good contact between the reactants and to maintain a uniform temperature throughout the reactor, preventing the formation of localized hot spots.[16] Inadequate mixing can lead to the accumulation of unreacted reagents, which can then react rapidly and uncontrollably.

• Scale-Up Strategy:

  • Agitator Design: The choice of agitator (e.g., impeller type, size, and speed) is critical for achieving effective mixing in a large-scale reactor. Computational Fluid Dynamics (CFD) modeling can be a valuable tool for optimizing mixing parameters.

  • Baffling: Reactors should be equipped with baffles to prevent vortex formation and improve mixing efficiency.

4.3. Reagent Handling and Addition:

• Causality: Handling large quantities of hazardous materials like sodium hydride and benzyl chloride requires specialized equipment and procedures to ensure operator safety and process integrity.

• Scale-Up Strategy:

  • Sodium Hydride: For kilogram-scale reactions, using pre-weighed, soluble bags of sodium hydride can significantly improve safety and handling.[4][6][7] Alternatively, a slurry of NaH in an inert, high-boiling solvent can be prepared and transferred to the reactor via a pump.

  • Benzyl Chloride: Use a calibrated dosing pump for the controlled addition of benzyl chloride.

4.4. Hydrogen Management:

• Causality: The generation of significant volumes of hydrogen gas during the deprotonation and quenching steps poses a serious fire and explosion risk.

• Scale-Up Strategy:

  • Inert Atmosphere: The reactor must be continuously purged with an inert gas (e.g., nitrogen) to maintain an oxygen-deficient atmosphere.

  • Ventilation and Off-Gas Treatment: The reactor's vent line should be directed to a safe location, and the off-gas stream should be monitored for hydrogen concentration. A scrubber may be necessary depending on the scale and local environmental regulations.

4.5. Work-up and Product Isolation:

• Causality: Handling and processing large volumes of flammable organic solvents and acidic aqueous solutions require robust and safe procedures. Crystallization behavior can also differ at a larger scale.[20][21]

• Scale-Up Strategy:

  • Phase Separation: Use appropriately sized and designed vessels for extractions and washes.

  • Crystallization: Conduct crystallization studies to determine the optimal solvent system, cooling profile, and agitation rate for consistent and efficient isolation of the product with the desired crystal morphology and purity.[22][23] Seeding the crystallization may be necessary to ensure reproducibility.

  • Filtration and Drying: Utilize industrial-scale filtration and drying equipment (e.g., filter-dryer) to handle the product safely and efficiently.

Process Flow Diagram and Visualization

The following diagram illustrates the key stages in the scaled-up synthesis of 2-(benzyloxy)-3-chlorobenzoic acid.

Caption: Workflow for the scaled-up synthesis of 2-(benzyloxy)-3-chlorobenzoic acid.

Conclusion

The successful and safe scale-up of the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid is contingent upon a thorough understanding of the underlying chemical principles and a proactive approach to identifying and mitigating potential hazards. By carefully considering heat and mass transfer, implementing robust safety protocols for handling hazardous reagents, and optimizing the work-up and isolation procedures, it is possible to transition this synthesis from the laboratory to a manufacturing environment efficiently and safely. The guidelines and protocols presented in this document provide a solid foundation for researchers and process chemists to achieve this goal.

References

• Penta chemicals. (2025, April 7). Benzyl chloride.
• SafeRack. (n.d.). Benzyl Chloride.
• McCabe Dunn, J. M., Duran-Capece, A., Meehan, B., Ulis, J., & Iwama, T. (2011). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. Organic Process Research & Development, 15(5), 1156–1162.
• Sigma-Aldrich. (n.d.).
• Korchems. (n.d.). Benzyl-Chloride-MSDS.pdf.
• International Programme on Chemical Safety. (n.d.). ICSC 0016 - BENZYL CHLORIDE.
• Chadwick, R. P., et al. (2020). Can molecular flexibility control crystallization? The case of para substituted benzoic acids. Chemical Science, 11(46), 12475–12484.
• Aakeröy, C. B., et al. (2014).
• University of California. (2012, December 14).
• Prof Chary Smith. (2018, March 31). DIBALH, LAH, NaH Metal Hydrides - HOW TO USE AND QUENCH LABORATORY SAFETY TRICKS || Lab - 1.2 [Video]. YouTube.
• Baltrusaitis, J., et al. (2021). Speciation of Substituted Benzoic Acids in Solution: Evaluation of Spectroscopic and Computational Methods for the Identification of Associates and Their Role in Crystallization. Crystal Growth & Design, 21(9), 5136–5149.
• ResearchGate. (2014, October 10). Is it essential to quench NaH after the completion of a reaction?.
• McCabe Dunn, J. M., et al. (2011). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. Organic Process Research & Development, 15(5), 1156-1162.
• ResearchGate. (n.d.). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement | Request PDF.
• University of California, Los Angeles. (2018, March 5). Improper Quenching of Sodium.
• Quora. (2017, June 9). How do organic chemists prepare sodium hydride for reaction?.
• Natalia, M., et al. (2022). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. ACS Omega, 8(4), 42-47.
• Fleischhauer, S., et al. (2025, August 10). Co-crystallisation of benzoic acid with sodium benzoate: The significance of stoichiometry. CrystEngComm, 17(34), 6465-6472.
• Moradiya, V. V., et al. (2023). On Comparing Crystal Growth Rates: Para Substituted Carboxylic Acids. Crystal Growth & Design, 23(3), 1957–1966.
• Le, T. N. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. In ACS Symposium Series (Vol. 1181, pp. 1–19). American Chemical Society.
• H.E.L Group. (n.d.).
• Bell, M. S., et al. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development, 9(2), 197–203.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Research and Reviews: Journal of Chemistry. (2021, October 25). A Report on Reagents and its Quenching Methods.
• Bell, M. S., et al. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development, 9(2), 197-203.
• BenchChem. (n.d.). An In-Depth Technical Guide to the Synthesis of 2-(Benzyloxy)-5-chlorobenzoic Acid.
• BenchChem. (n.d.). Application Notes and Protocols: Williamson Ether Synthesis of 2-(Alkoxymethyl)benzoic Acids.
• PrepChem.com. (n.d.). Synthesis of 4-benzyloxy-3-chlorobenzoic acid.
• Mettler Toledo. (n.d.). Chemical Process Safety | Techniques & Equipment.
• Sigma-HSE. (2023, December 14). Process Manufactures & Chemical Reaction Hazards.
• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One moment, please... [chemistrysteps.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. quora.com [quora.com]
• 10. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 11. saferack.com [saferack.com]
• 12. korchems.com [korchems.com]
• 13. ICSC 0016 - BENZYL CHLORIDE [chemicalsafety.ilo.org]
• 14. pentachemicals.eu [pentachemicals.eu]
• 15. westliberty.edu [westliberty.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. helgroup.com [helgroup.com]
• 18. mt.com [mt.com]
• 19. sigma-hse.com [sigma-hse.com]
• 20. Can molecular flexibility control crystallization? The case of para substituted benzoic acids - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05424K [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Minimizing ester byproduct formation during O-benzylation of salicylic acids

Last Updated: 2024-10-26

Welcome to the technical support center for the O-benzylation of salicylic acids. This guide is designed for researchers, chemists, and drug development professionals who are looking to synthesize 2-(benzyloxy)benzoic acid while minimizing the formation of the common byproduct, benzyl salicylate. Here, we provide in-depth answers to frequently asked questions and robust troubleshooting protocols to help you optimize your reaction conditions and achieve high yields of the desired product.

Part 1: Frequently Asked Questions (FAQs)

FAQ 1: Why is benzyl salicylate formed as a major byproduct during the O-benzylation of salicylic acid?

The formation of benzyl salicylate is a classic example of competing nucleophilic attack. Salicylic acid has two nucleophilic sites that can react with an electrophile like benzyl bromide: the phenolic hydroxyl group (-OH) and the carboxylic acid group (-COOH).

When a base is added, it deprotonates both the phenol and the carboxylic acid to form a dianion: the phenoxide and the carboxylate. Both of these are potent nucleophiles.

• Desired Reaction (O-alkylation): The phenoxide oxygen attacks the benzyl halide in a Williamson ether synthesis to form the desired 2-(benzyloxy)benzoic acid.[1]

• Side Reaction (Esterification): The carboxylate oxygen attacks the benzyl halide to form the benzyl salicylate ester.

The relative amounts of the ether and ester products depend heavily on the reaction conditions, as these conditions influence the relative nucleophilicity of the two anionic centers.[2]

FAQ 2: What is the fundamental mechanism at play, and how do reaction conditions influence the outcome?

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the nucleophile (phenoxide or carboxylate) attacks the electrophilic carbon of the benzyl halide.[1][3] Several factors can tip the balance in favor of either O-alkylation or esterification:

• Nature of the Nucleophile: The phenoxide is a "softer" nucleophile compared to the "harder" carboxylate. Hard and Soft Acid-Base (HSAB) theory suggests that soft nucleophiles prefer to react with soft electrophiles, and hard nucleophiles with hard electrophiles. Benzyl bromide is a relatively soft electrophile, which should favor reaction at the softer phenoxide site. However, other factors can dominate.

• Solvent: Polar aprotic solvents like DMF or DMSO are generally preferred for SN2 reactions as they solvate the cation of the base but leave the anion relatively "naked" and highly reactive.[4] Protic solvents can hydrogen-bond with the oxygen atoms, reducing their nucleophilicity.[4]

• Base and Counter-ion: The choice of base is critical. Strong bases like sodium hydride (NaH) ensure complete deprotonation.[5] Weaker bases like potassium carbonate (K₂CO₃) are often used and can be effective, especially under phase-transfer conditions. The counter-ion (e.g., K⁺, Na⁺, Cs⁺) can also influence reactivity by forming ion pairs with the nucleophiles.[6]

FAQ 3: What is Phase-Transfer Catalysis (PTC) and why is it highly recommended for this reaction?

Phase-Transfer Catalysis (PTC) is a powerful technique for carrying out reactions between reactants that are in different, immiscible phases (e.g., a solid and a liquid, or two immiscible liquids).[7]

In the O-benzylation of salicylic acid, the potassium or sodium salt of salicylic acid is often a solid that is insoluble in the organic solvent where the benzyl halide is dissolved. A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), facilitates the reaction.

How it works:

• The cation of the PTC (e.g., Bu₄N⁺) pairs with the salicylate dianion at the surface of the solid.

• This new ion pair is soluble in the organic solvent due to the bulky, lipophilic alkyl groups on the cation.

• The ion pair migrates into the organic phase, bringing the nucleophile into close contact with the benzyl halide.

• After the SN2 reaction occurs, the catalyst cation returns to the solid-liquid interface to pick up another salicylate anion, continuing the catalytic cycle.[8]

PTC is highly effective because it continuously transports the nucleophile into the reaction phase, often leading to faster reaction rates, milder conditions, and higher selectivity for O-alkylation.[7][9]

Part 2: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiment and provides actionable solutions based on chemical principles.

Problem 1: High Yield of Benzyl Salicylate Ester

This is the most common issue. It indicates that the reaction conditions are favoring attack by the carboxylate oxygen.

Root Causes & Solutions

Potential Cause	Scientific Rationale	Recommended Action
Suboptimal Base/Solvent System	The combination of base and solvent may be increasing the relative nucleophilicity of the carboxylate. For instance, certain conditions might lead to tighter ion-pairing at the phenoxide position, leaving the carboxylate more available to react.	Action 1: Switch to a potassium base (e.g., K₂CO₃) in acetone or DMF. The larger K⁺ ion can lead to a looser ion pair with the phenoxide, enhancing its nucleophilicity relative to the carboxylate. Action 2: Implement a Phase-Transfer Catalysis (PTC) system. Use K₂CO₃ as the base, DMF or toluene as the solvent, and a catalytic amount (5-10 mol%) of Tetrabutylammonium Bromide (TBAB). PTC is known to enhance O-alkylation selectivity.[9]
High Reaction Temperature	Higher temperatures can provide enough energy to overcome the activation barrier for the less-favored esterification pathway. Ester formation can sometimes be the kinetically favored product.[10]	Action: Reduce the reaction temperature. Start the reaction at room temperature and monitor by TLC. If the reaction is too slow, gently heat to 40-50°C. Avoid high temperatures (>80°C) if possible.
Choice of Benzylating Agent	Benzyl bromide is more reactive than benzyl chloride. This high reactivity can sometimes lead to reduced selectivity.	Action: If using benzyl bromide, consider switching to benzyl chloride. The slightly lower reactivity may give the more nucleophilic phenoxide a greater advantage, improving the product ratio.[2]

Troubleshooting Workflow: Reducing Ester Formation

Caption: Decision workflow for troubleshooting high ester byproduct formation.

Problem 2: Low or No Conversion of Starting Material

If you recover a significant amount of unreacted salicylic acid, your reaction conditions are not sufficiently activating.

Root Causes & Solutions

Potential Cause	Scientific Rationale	Recommended Action
Insufficient or Inactive Base	The phenolic proton (pKa ~13) and carboxylic proton (pKa ~3) must be removed to generate the nucleophiles. An insufficient amount of base, or a base that has degraded (e.g., old NaH), will result in incomplete deprotonation.	Action 1: Ensure you are using at least 2.2 equivalents of base to deprotonate both acidic sites. Action 2: Use fresh, high-quality base. For NaH, ensure it is handled under an inert atmosphere (N₂ or Ar) as it reacts with moisture and air.
Poor Solubility	If the reactants are not sufficiently dissolved, the reaction can only occur at the surface of the solid particles, leading to very slow rates.	Action: Switch to a solvent that provides better solubility for the salicylate salt, such as DMF or DMSO.[4] If using K₂CO₃, ensure it is finely powdered to maximize surface area.
Inactive Benzyl Halide	Benzyl halides can degrade over time, especially if exposed to light or moisture.	Action: Check the purity of your benzyl halide. If it is old or discolored, purify it by distillation or use a fresh bottle.

Problem 3: Formation of a Third, Unidentified Byproduct

While O-alkylation and esterification are the main pathways, other side reactions are possible.

Root Causes & Solutions

• C-Alkylation: The phenoxide ion is an ambident nucleophile, and alkylation can also occur on the aromatic ring (C-alkylation), typically at the positions ortho or para to the hydroxyl group.[4] This is generally less favorable than O-alkylation but can occur under certain conditions, such as in protic solvents which shield the oxygen atom.[4]

  • Solution: Ensure you are using a polar aprotic solvent like DMF, DMSO, or acetone to favor O-alkylation.[11]

• Di-benzylation: If a very large excess of benzyl halide and base is used, it's possible, though unlikely, to have further reactions.

  • Solution: Use controlled stoichiometry. A slight excess (1.1-1.2 equivalents) of benzyl halide is usually sufficient.

Competing Reaction Pathways

Caption: Competing reaction pathways in the benzylation of salicylic acid.

Part 3: Recommended Experimental Protocol

Optimized O-Benzylation using Phase-Transfer Catalysis

This protocol is designed to maximize the yield of 2-(benzyloxy)benzoic acid while minimizing ester formation.

Materials:

• Salicylic Acid (1.0 eq)

• Potassium Carbonate (K₂CO₃), finely powdered (2.5 eq)

• Benzyl Bromide (BnBr) (1.1 eq)

• Tetrabutylammonium Bromide (TBAB) (0.1 eq)

• N,N-Dimethylformamide (DMF) (5-10 mL per gram of salicylic acid)

• Ethyl Acetate

• 1 M Hydrochloric Acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add salicylic acid (1.0 eq), finely powdered potassium carbonate (2.5 eq), and tetrabutylammonium bromide (0.1 eq).

• Solvent Addition: Add anhydrous DMF under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Addition: Begin stirring the suspension. Add benzyl bromide (1.1 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 50-60°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 1-2 hours until the salicylic acid spot has been consumed (typically 4-8 hours).

• Workup - Quenching: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and ethyl acetate.

• Workup - Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

• Workup - Washing: Wash the combined organic layers with 1 M HCl (2x) to remove any remaining base and salts, followed by a wash with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to yield pure 2-(benzyloxy)benzoic acid.

Part 4: Advanced Strategy - Protective Groups

If selectivity remains a challenge, especially with a complex substrate, protecting the carboxylic acid is a definitive but longer strategy.[6][12][13]

• Protection: Convert the carboxylic acid to a simple ester (e.g., methyl or ethyl ester) using standard methods (e.g., Fischer esterification with methanol/H₂SO₄).[14]

• O-Benzylation: Perform the O-benzylation on the methyl salicylate using the PTC protocol described above. In this case, only 1.1 equivalents of K₂CO₃ are needed as there is only one acidic proton (the phenol).

• Deprotection: Hydrolyze the methyl ester back to the carboxylic acid using aqueous base (e.g., NaOH or LiOH) followed by acidic workup. This step must be done carefully to avoid cleaving the desired benzyl ether.

This multi-step approach offers maximum control over the reaction's regioselectivity.

References

• PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation. [Link]

• Discussion Forum. (2024). How are phenols converted to ethers using Williamson synthesis, and what role does phenol play in the reaction?[Link]

• University of Wisconsin. Protecting Groups. [Link]

• Wheeler, C. W., et al. (1999). Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. Journal of the American Chemical Society. [Link]

• Oxford Learning Link. Appendix 6: Protecting groups. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• Chemistry LibreTexts. (2015). 9.6: Williamson Ether Synthesis. [Link]

• Nogueira, I. C., & Pliego, J. R. (2020). O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution. ResearchGate. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• Kocienski, P. J. Chapter 6 Carboxyl Protecting Groups. [Link]

• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube. [Link]

• Unacademy. Carboxyl protecting groups. [Link]

• Organic Chemistry Portal. Benzyl Esters. [Link]

• ResearchGate. (2015). Organic base catalyzed O-alkylation of phenols under solvent-free condition. [Link]

• Yadav, G. D., & Kadam, A. A. (2014). Kinetics for synthesizing benzyl salicylate via solid–liquid phase-transfer catalysis. Reaction Kinetics, Mechanisms and Catalysis. [Link]

• Feilden, A. D. (1993). Alkylation of Salicylic Acids. University of York. [Link]

• Google Patents. (2020).

• Ma, G., et al. (2006). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A. [Link]

• Gurry, M. G., et al. (2018). Pd-Catalyzed O‑Arylation of Phenols Mediated by a Weak, Soluble Organic Base: Methodology, Mechanism, and Compatibility with Enabling Technologies. ACS Catalysis. [Link]

• Google Patents. (2022).

• Bachrach, S. M. (2016). Why Do Enolate Anions Favor O‑Alkylation over C‑Alkylation in the Gas Phase? The Roles of Resonance and Inductive Effects. The Journal of Organic Chemistry. [Link]

• Dr. G. S. S. S. N. S. S. R. (2020). Phase Transfer Catalysis(Mechanism and Applications). YouTube. [Link]

• ResearchGate. (1986). Approaches to the selective benzylation of the primary hydroxyl group. [Link]

• ResearchGate. (2013). Structure and reaction of salicylic acid to form hydroxylated derivatives. [Link]

• GlycoPODv2. (2021). Benzylation of hydroxyl groups by Williamson reaction. NCBI Bookshelf. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Khan Academy [khanacademy.org]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 13. learninglink.oup.com [learninglink.oup.com]
• 14. Benzyl Esters [organic-chemistry.org]

Technical Support Center: Optimizing Reaction Time for 2-(Benzyloxy)-3-chlorobenzoic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-(benzyloxy)-3-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this crucial synthetic transformation. We will move beyond simple procedural steps to explore the underlying chemical principles that govern reaction efficiency, providing you with the rationale needed to make informed decisions in your laboratory.

The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid is typically achieved via a Williamson ether synthesis. This classic and reliable method involves the O-alkylation of 2-hydroxy-3-chlorobenzoic acid with a benzyl halide.[1] The reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism, where a base deprotonates the phenolic hydroxyl group to form a nucleophilic phenoxide ion. This ion then attacks the electrophilic carbon of the benzyl halide, displacing the halide and forming the desired ether linkage.[2][3]

While the reaction is robust, optimizing for time and yield requires a nuanced understanding of the interplay between various reaction parameters. This guide will address the most common issues encountered during this synthesis, with a focus on accelerating the reaction to completion.

Troubleshooting Guide: Reaction Rate & Completion

Slow or incomplete reactions are a common frustration, leading to wasted time and resources. This section addresses the primary factors that influence the reaction rate and provides actionable solutions.

Issue 1: The Reaction is Slow or Stalled (Monitored by TLC/LC-MS)

Q1: My reaction shows significant starting material remaining after several hours. What are the most likely causes and how can I fix this?

A1: A sluggish reaction is typically rooted in one of three areas: inefficient deprotonation of the phenol, suboptimal reaction conditions (solvent and temperature), or issues with reagent quality. Let's break down the troubleshooting process.

1. Evaluate Your Base and Deprotonation Strategy: The first step in the mechanism is the deprotonation of the 2-hydroxy-3-chlorobenzoic acid. If this equilibrium is not driven sufficiently toward the phenoxide, the concentration of your active nucleophile will be too low for the reaction to proceed at a reasonable rate.

• Weak Base: Are you using a sufficiently strong base? While weaker bases like potassium carbonate (K₂CO₃) can work, they often require higher temperatures and longer reaction times.[4] For a faster reaction, consider a stronger base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu). These will more effectively and irreversibly deprotonate the phenol, significantly increasing the phenoxide concentration.[5]

• Stoichiometry: Ensure you are using at least one full equivalent of base to deprotonate the phenolic hydroxyl group. It is common practice to use a slight excess (1.1-1.5 equivalents) to ensure complete deprotonation, especially if reagents have absorbed moisture.

• Solubility: Is your base soluble in the reaction medium? A heterogeneous mixture (e.g., solid K₂CO₃ in acetone) can lead to slow reaction rates due to limited surface area. If using a solid base, ensure vigorous stirring.

2. Optimize Your Solvent and Temperature: The SN2 mechanism is highly sensitive to the choice of solvent.[2]

• Solvent Choice: Polar aprotic solvents are ideal for Williamson ether synthesis as they solvate the cation of the base but leave the nucleophilic phenoxide relatively "bare" and highly reactive.[6] Excellent choices include dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN).[4][6] Using less polar solvents like THF or alcohols can slow the reaction down considerably.

• Temperature: The reaction rate is directly proportional to temperature. If you are running the reaction at room temperature, a modest increase to 50-80 °C can dramatically reduce the reaction time.[7] A typical starting point is refluxing in acetone or heating to 60 °C in DMF. However, be cautious of excessive heat, which can promote side reactions.[5]

3. Consider a Phase Transfer Catalyst (PTC): If you are using a solid base (like K₂CO₃) in an organic solvent, the reaction is happening at the interface of the two phases, which is inherently slow. A phase transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB), can dramatically accelerate the reaction.[8][9] The PTC works by exchanging its bromide anion for the phenoxide anion, creating a lipophilic ion pair that can easily migrate into the organic phase to react with the benzyl halide.[10] This effectively increases the concentration of the nucleophile in the same phase as the electrophile.

Frequently Asked Questions (FAQs)

Q2: What is the best combination of base and solvent for the fastest reaction time?

A2: For maximum rate, the combination of a strong base in a polar aprotic solvent is generally most effective. A common and highly efficient system is using sodium hydride (NaH) as the base in anhydrous dimethylformamide (DMF).[5] NaH provides rapid and irreversible deprotonation, while DMF effectively solvates the resulting sodium cation, leaving a highly reactive phenoxide nucleophile. This combination often allows the reaction to proceed to completion in just a few hours at moderate temperatures (e.g., 50-60 °C).

Q3: Can I use benzyl chloride instead of benzyl bromide to save costs?

A3: Yes, benzyl chloride can be used, but it will result in a slower reaction time compared to benzyl bromide. The reaction rate in an SN2 reaction is dependent on the quality of the leaving group. The C-Br bond is weaker and bromide is a better leaving group than chloride.[11] To compensate for the slower reactivity of benzyl chloride, you may need to use more forcing conditions, such as higher temperatures or longer reaction times. Adding a catalytic amount of sodium or potassium iodide (NaI or KI) can sometimes accelerate the reaction through an in situ Finkelstein reaction, where the more reactive benzyl iodide is transiently formed.

Q4: I am observing side products on my TLC. What are they and how can I minimize them to improve yield and simplify purification?

A4: Side product formation is a common issue that competes with your desired reaction, effectively slowing the formation of the main product.

• C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react on the oxygen (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired).[4] C-alkylation is more likely with less polar solvents and when there are free phenol molecules available. Using a strong base to ensure complete deprotonation and a polar aprotic solvent like DMF or DMSO will favor O-alkylation.

• Elimination (E2): While benzyl halides are primary and strongly favor SN2, if significant steric hindrance is present or excessively high temperatures are used with a strong, bulky base, elimination to form stilbene can become a minor competing pathway.[12] Sticking to primary benzyl halides and moderate temperatures (below 100°C) minimizes this.[7]

• Carboxylate Benzylation: The carboxylate group can also be benzylated to form the benzyl ester. This is more likely to occur under more forcing conditions (high temperature, long reaction times). Using stoichiometric amounts of the benzylating agent can help minimize this.[5]

Data Summary & Protocols

Table 1: Influence of Reaction Parameters on Reaction Time

Parameter	Condition A (Slower)	Condition B (Faster)	Rationale
Base	K₂CO₃	NaH	Stronger base increases phenoxide concentration.[5]
Solvent	Acetone	DMF / DMSO	Polar aprotic solvents enhance nucleophilicity.[6]
Temperature	Room Temperature	60-80 °C	Increased kinetic energy overcomes activation barrier.[7]
Benzyl Halide	Benzyl Chloride	Benzyl Bromide	Bromide is a better leaving group than chloride.[11]
Catalyst	None	TBAB (Phase Transfer)	Facilitates transport of nucleophile into the organic phase.[8]

Experimental Protocol: Optimized Synthesis for Reduced Reaction Time

This protocol is designed as a robust starting point for achieving a rapid and high-yielding synthesis.

Materials:

• 2-hydroxy-3-chlorobenzoic acid

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine

Procedure:

• Setup: To a dry, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-hydroxy-3-chlorobenzoic acid (1.0 eq).

• Solvent Addition: Add anhydrous DMF to dissolve the starting material (approx. 5-10 mL per gram).

• Deprotonation: Cool the solution in an ice bath (0 °C). Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes until gas evolution ceases.

• Alkylation: Add benzyl bromide (1.1 eq) dropwise to the solution.

• Reaction: Heat the reaction mixture to 60 °C and monitor its progress by TLC or LC-MS (typically complete in 1-4 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully quench by slowly adding it to ice-cold water.[1]

• Acidification & Extraction: Acidify the aqueous mixture to pH 2-3 with 1 M HCl. This will precipitate the product. Extract the product into ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[7]

Visualization of Key Concepts

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving slow reaction rates.

Caption: Simplified SN2 mechanism for the synthesis.

References

• University of California, Davis. Nucleophilic Substitution: The Synthesis of 4-Methylphenoxyacetic Acid. Available from: [Link]

• Jie Jack Li. Name Reactions in Organic Synthesis. Cambridge University Press; 2005. Available from: [Link]

• Wikipedia. Williamson ether synthesis. Available from: [Link]

• The Organic Chemistry Tutor. Williamson Ether Synthesis Reaction Mechanism. YouTube; 2018. Available from: [Link]

• Tareque, M., Ismail, K., Chakravarty, S., Rana, M., & Saha, B. Benzylation of Phenol with Benzyl Alcohol in the Presence of Sulphuric Acid. ResearchGate; 2006. Available from: [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Available from: [Link]

• Widya Mandala Surabaya Catholic University Repository. Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid. Available from: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. Available from: [Link]

• PrepChem.com. Synthesis of 4-benzyloxy-3-chlorobenzoic acid. Available from: [Link]

• Chemistry LibreTexts. Williamson Ether Synthesis. Available from: [Link]

• Yang, L., et al. Static phase transfer catalysis for Williamson reactions: Pickering interfacial catalysis. RSC Publishing; 2021. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. benchchem.com [benchchem.com]
• 8. alfachemic.com [alfachemic.com]
• 9. Static phase transfer catalysis for Williamson reactions: Pickering interfacial catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. francis-press.com [francis-press.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: NMR Analysis of 2-(benzyloxy)-3-chlorobenzoic Acid

Case ID: BENZ-023-CL Status: Active Support Level: Tier 3 (Senior Application Scientist)[1]

Executive Summary & Molecule Profile

User Context: You are working with 2-(benzyloxy)-3-chlorobenzoic acid . This molecule possesses a "Jekyll and Hyde" solubility profile due to its conflicting structural motifs: a highly polar, hydrogen-bonding carboxylic acid head and a bulky, lipophilic benzyloxy/chloro tail.

The Core Problem: The primary challenge with this compound in NMR is dimerization .[1] In non-polar solvents, the carboxylic acid groups associate to form cyclic dimers, leading to broad signals, concentration-dependent chemical shifts, and potential solubility limits. Conversely, the lipophilic benzyloxy group can make dissolution in highly polar aqueous solvents difficult without pH adjustment.

Physicochemical Snapshot

Feature	Property	NMR Implication
Acidic Head	Carboxylic Acid ( )	Subject to exchange; forms dimers in ; invisible in .[1]
Substituent 1	2-Benzyloxy (Ortho)	Bulky; forces non-planar conformation; adds significant lipophilicity.[1]
Substituent 2	3-Chloro (Meta to acid)	Electron-withdrawing; increases acidity of the COOH proton.[1]
Primary Risk	-Stacking & Dimerization	Poor resolution in non-polar solvents; precipitation over time.[1]

Triage: Solvent Selection Decision Matrix

Do not guess. Use this logic flow to select the correct solvent for your specific analytical goal.

Figure 1: Decision matrix for selecting the optimal NMR solvent based on analytical requirements.

Troubleshooting Guides (FAQs)

Issue 1: "I can't find the carboxylic acid proton in my spectrum."

Diagnosis: This is a classic issue caused by Chemical Exchange .[1]

• In Methanol-d4 (

  ): The acidic proton ( ) rapidly exchanges with the deuterium in the solvent ( ).[1] The signal effectively disappears (becomes ).

• In Chloroform-d (

  ): The proton is present, but often extremely broad (spanning >1 ppm) due to the equilibrium between monomer and dimer forms.[1] It may be lost in the baseline noise.

The Fix:

• Switch to DMSO-d6: DMSO is a strong Hydrogen Bond Acceptor.[1] It will "lock" the acidic proton in place, breaking the dimer and usually resulting in a sharp singlet between 12.0 – 14.0 ppm .

• Dry Your Sample: If the DMSO spectrum still shows a broad peak, your sample may contain residual water.[1] Water facilitates proton exchange.[1] Dry the sample under high vacuum for 2 hours before dissolving.

Issue 2: "The aromatic peaks in look 'mushy' or broad."

Diagnosis: Restricted Rotation & Aggregation. The 2-benzyloxy group is bulky.[1] In non-polar solvents like Chloroform, the molecule may aggregate (stack), or the rotation of the benzyloxy group may be slow on the NMR timescale, leading to decoherence of the signal.

The Fix:

• Variable Temperature (VT) NMR: If you must use

  , heat the sample to 50°C (323 K) .[1] This increases the rate of rotation and exchange, often sharpening the peaks.

• Dilution: Reduce concentration to <5 mg/mL to minimize intermolecular aggregation.

Issue 3: "The sample precipitates out of ."

Diagnosis: Lipophilicity Dominance. While the carboxylic acid is polar, the 2-benzyloxy and 3-chloro groups are highly hydrophobic.[1] The free acid form is insoluble in neutral water.[1]

The Fix:

• In-situ Salt Formation: You must deprotonate the acid to solubilize it in water.[1]

  • Suspend 5-10 mg of the compound in 0.5 mL

    .

  • Add 1-2 drops of 40% NaOD in

    (or solid ).

  • Vortex until clear. The carboxylate anion (

    ) will be soluble.[1]

Standard Operating Procedures (SOPs)

Protocol A: The "Gold Standard" DMSO Preparation

Use this for publication-quality characterization.

• Pre-Drying: Weigh 10-15 mg of 2-(benzyloxy)-3-chlorobenzoic acid into a clean vial. Dry under high vacuum (< 1 mbar) for 60 minutes to remove lattice water.

• Solvent Addition: Add 0.6 mL of DMSO-d6 (ampoule grade preferred to ensure dryness).

• Dissolution: Vortex vigorously for 30 seconds. If solids remain, sonicate for 2 minutes at room temperature.

  • Note: The solution may be slightly viscous.

• Acquisition: Set the relaxation delay (

  ) to at least 5 seconds . The carboxylic acid proton has a long relaxation time in DMSO; scanning too fast will suppress its integral.

Protocol B: The "Trace Acid" Method for

Use this if you absolutely must use Chloroform (e.g., to match literature).[1]

• Dissolve 10 mg of sample in 0.6 mL

  .

• Add 1 drop (approx. 10

  L) of TFA-d (Trifluoroacetic acid-d) .

  • Mechanism:[1][2][3] The TFA breaks the solute-solute dimers by overwhelming the equilibrium, forcing the benzoic acid into a monomeric state.

  • Result: Peaks will sharpen significantly, though the COOH proton will likely merge with the TFA signal.

Mechanistic Insight: Why This Happens

Understanding the "Ortho Effect" and Dimerization is crucial for interpreting your data.

Figure 2: The equilibrium between cyclic dimers (favored in chloroform) and solvent-solute complexes (favored in DMSO).[1]

The Science: Benzoic acids in non-polar media form stable cyclic dimers via two hydrogen bonds.[1] The 2-benzyloxy group exerts steric pressure (the "Ortho Effect"), twisting the carbonyl out of the aromatic plane [1].[1] This weakens the conjugation but can actually strengthen the acidity.[4] When you use DMSO, the solvent molecules act as H-bond acceptors, effectively "capping" the carboxylic acid and preventing it from dimerizing with another solute molecule [2]. This results in a single, well-defined magnetic environment for the protons.

References

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed. Elsevier. (Chapter 5: Solvation and Chemical Shift).[1]

• Abraham, R. J., & Mobli, M. (2008).[1] "Hydrogen bonding in carboxylic acid dimers: A solvation study." Journal of Chemical Theory and Computation.

• Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds. 8th Ed. Wiley.[5] (Section: Carboxylic Acids).[1][4][6][7][8][9][10][11]

• Reich, H. J. (2023).[1] "Solvent Effects in NMR." University of Wisconsin-Madison, Department of Chemistry.

For further assistance, please upload your FID files to the secure portal for Tier 4 analysis.[1]

Sources

• 1. ckgas.com [ckgas.com]
• 2. The Ortho Effect of benzoic acids [ns1.almerja.com]
• 3. Ortho effect - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. 3-Chlorobenzoic Acid | C7H5ClO2 | CID 447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. digital.library.unt.edu [digital.library.unt.edu]
• 9. First-principles prediction of the effects of temperature and solvent selection on the dimerization of benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]

Separation of 2-(benzyloxy)-3-chlorobenzoic acid from starting materials

Technical Support Center: Purification of 2-(Benzyloxy)-3-chlorobenzoic Acid

From: Dr. Aris Thorne, Senior Application Scientist To: Chemical Development Team Subject: Troubleshooting Guide: Isolation of 2-(benzyloxy)-3-chlorobenzoic acid from O-alkylation mixtures

Introduction

This guide addresses the purification of 2-(benzyloxy)-3-chlorobenzoic acid (Target) synthesized via the O-alkylation of 3-chlorosalicylic acid (Starting Material/SM) with benzyl chloride/bromide.[1][2]

The separation of O-alkylated salicylic acids from their parent phenols is a classic challenge in organic process development. The difficulty arises because both the product and the starting material are carboxylic acids, rendering simple acid-base extraction insufficient for complete separation.[3] This guide provides a self-validating workflow based on lipophilicity differentials rather than pKa alone.

Module 1: The Separation Logic

To troubleshoot effectively, you must understand the physicochemical differences between your components.

Component	Structure Type	Acidity (pKa)	Lipophilicity (LogP)	Solubility Behavior
Target Product	Benzoic Acid Ether	~3.0 - 3.5	High (Hydrophobic)	Soluble in Toluene/EtOAc; Low water solubility.[1][2]
SM (3-Cl-Salicylic)	Salicylic Acid (Phenol)	~2.4 (COOH) & ~13 (OH)	Low (Polar)	Soluble in alcohols/water; Poor solubility in non-polars.[1][2]
Benzyl Chloride	Alkyl Halide	Neutral	Very High	Miscible in organics; Insoluble in water.[1][2]
Benzyl Ester	Side Product	Neutral	Very High	Miscible in organics; Insoluble in water.[1][2]

The Strategy:

• Phase 1 (Chemo-selective Wash): Use the acidity of the Target to separate it from neutral impurities (Benzyl chloride, Esters) using mild base (NaHCO₃).

• Phase 2 (Lipophilic Crystallization): Use the significant difference in polarity between the Target (ether) and SM (phenol) to separate them via recrystallization.

Module 2: Troubleshooting Workflow

The following decision tree outlines the logical path for purification.

Caption: Logical flow for separating acidic products from neutral byproducts and phenolic starting materials.[1][4]

Module 3: Detailed Protocols

Protocol A: Removal of Neutral Impurities (The Workup)

Goal: Remove unreacted benzyl chloride, benzyl alcohol, and any ester side-products.[1]

• Dissolution: Dissolve the crude reaction residue in Ethyl Acetate (EtOAc) .

• Extraction: Extract the organic phase 3 times with saturated Sodium Bicarbonate (NaHCO₃) .

  • Why NaHCO₃? It is strong enough to deprotonate the carboxylic acid (forming the water-soluble sodium salt) but often mild enough to avoid hydrolyzing any ester impurities immediately.

• Separation:

  • Organic Layer: Contains benzyl chloride, benzyl alcohol, and benzyl esters.[1] Discard (or save for recovery).

  • Aqueous Layer: Contains the Target (as sodium salt) and unreacted 3-chlorosalicylic acid (as disodium salt).[1][2]

• Precipitation: Carefully acidify the aqueous layer with 6N HCl to pH 1.[1] The crude acid will precipitate. Filter and dry.[1][3][5][6][7]

Protocol B: Purification of Target from Starting Material

Goal: Remove 3-chlorosalicylic acid (SM).[1][2]

Method: Recrystallization from Ethanol/Water This relies on the "Oiling Out" principle where the lipophilic ether (Target) precipitates before the more polar phenol (SM).

• Dissolve: Place the crude solid in a flask. Add minimal boiling Ethanol (95%) until dissolved.

• Hot Filtration (Critical): If there are insoluble salts, filter while hot.[1]

• Precipitation: Slowly add hot Water to the boiling ethanol solution until a slight turbidity (cloudiness) persists.

• Clear: Add a few drops of ethanol to clear the solution.

• Crystallize: Allow to cool slowly to room temperature, then place in an ice bath.

  • Mechanism:[1][2][6][8][9] The highly lipophilic benzyl ether (Target) will crystallize out. The more polar 3-chlorosalicylic acid (SM) tends to stay in the aqueous-alcoholic supernatant.[1]

• Wash: Filter the crystals and wash with cold 50% EtOH/Water.

Module 4: FAQ & Troubleshooting

Q1: My product is "oiling out" instead of crystallizing. What happened?

• Cause: The melting point of the solvated product is lower than the boiling point of the solvent mixture, or the water was added too fast.

• Fix: Re-heat to dissolve the oil. Add a seed crystal of pure product if available. Stir vigorously while cooling. Alternatively, switch to a Toluene/Heptane system (dissolve in hot toluene, add heptane until cloudy).[1]

Q2: I still see starting material (3-chlorosalicylic acid) by TLC/HPLC after recrystallization.

• Cause: 3-chlorosalicylic acid has low water solubility (though higher than the product).[1][2] If you used too little solvent, it co-precipitated.[1]

• Fix: Perform a "Hot Slurry" wash.[1][2] Suspend the solid in hot water (80°C) for 30 minutes and filter hot. The 3-chlorosalicylic acid is significantly more soluble in hot water than the benzylated product. This selectively dissolves the impurity.[10]

Q3: Why not use NaOH for the extraction?

• Risk: NaOH is a strong base.[1][2] If you have formed any "benzyl ester" byproduct (where the carboxyl group was also alkylated), NaOH will rapidly hydrolyze it back to the acid product + benzyl alcohol. While this increases yield, it dumps benzyl alcohol into your aqueous phase, which can trap impurities in your final solid.[1] NaHCO₃ is safer for initial separation.[1]

Q4: The yield is lower than expected.

• Cause: The "ortho effect."[1] The chlorine atom at position 3 and the carboxyl at position 1 create steric hindrance for the phenol at position 2.

• Optimization: Ensure you are using a polar aprotic solvent (DMF or Acetone) and a catalyst like Potassium Iodide (Finkelstein condition) to accelerate the reaction of benzyl chloride.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[2] (General reference for Williamson Ether Synthesis workup). [1]

• PubChem. (n.d.).[1][2] 3-Chlorosalicylic acid (Compound Summary). National Library of Medicine. Retrieved from [Link]

• PrepChem. (n.d.).[1][2] Synthesis of 4-benzyloxy-3-chlorobenzoic acid. (Analogous protocol demonstrating hydrolysis and recrystallization of chlorobenzoic ethers). Retrieved from [Link]

• Agilent Technologies. (2009).[1][2] Separation of Salicylic Acid Impurities. Application Note. (Demonstrates polarity differences between salicylic acid and neutral derivatives). Retrieved from [Link]

Sources

• 1. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US799706A - Benzoyl-salicylic acid and process of making same. - Google Patents [patents.google.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. rsc.org [rsc.org]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. prepchem.com [prepchem.com]
• 9. CN110903186A - Process for producing benzyl salicylate by using supported catalyst - Google Patents [patents.google.com]
• 10. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of 2-(benzyloxy)-3-chlorobenzoic acid

This guide provides an in-depth analysis of the characteristic infrared (IR) absorption peaks of 2-(benzyloxy)-3-chlorobenzoic acid. Designed for researchers, scientists, and drug development professionals, this document offers a comparative framework for identifying and characterizing this compound using Fourier Transform Infrared (FTIR) spectroscopy. We will explore the expected vibrational modes of the target molecule, compare them with structurally similar compounds, and provide a detailed experimental protocol for acquiring high-quality IR spectra.

Theoretical Infrared Spectral Analysis of 2-(benzyloxy)-3-chlorobenzoic acid

The infrared spectrum of 2-(benzyloxy)-3-chlorobenzoic acid is predicted to exhibit a unique fingerprint arising from the combination of its constituent functional groups: a carboxylic acid, a disubstituted aromatic ring, a benzyl ether, and a chloro substituent. Understanding the expected positions and characteristics of these vibrational modes is crucial for accurate spectral interpretation.

The structure of 2-(benzyloxy)-3-chlorobenzoic acid introduces several key features that will influence its IR spectrum:

• Carboxylic Acid Group (-COOH): This group is responsible for some of the most characteristic peaks in the IR spectrum. Due to strong intermolecular hydrogen bonding, which leads to the formation of dimers in the solid state, the O-H stretching vibration is expected to appear as a very broad band in the region of 3300-2500 cm⁻¹ .[1][2] This broadness is a hallmark of carboxylic acids. The carbonyl (C=O) stretching vibration will give rise to a strong, sharp absorption, typically in the range of 1710-1680 cm⁻¹ for aromatic carboxylic acids.[1][2] The position of this peak can be influenced by the electronic effects of the substituents on the aromatic ring. Additionally, C-O stretching and O-H bending vibrations are expected in the fingerprint region.

• Disubstituted Aromatic Ring: The benzene ring will exhibit characteristic C-H stretching vibrations just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹). Aromatic C=C stretching vibrations will appear as a series of sharp bands in the 1600-1450 cm⁻¹ region. The substitution pattern on the ring (1,2,3-trisubstituted) will influence the out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region, providing valuable structural information.

• Benzyl Ether Group (-O-CH₂-C₆H₅): The ether linkage will show a characteristic C-O-C stretching vibration. For aryl alkyl ethers, this typically appears as two distinct bands for the asymmetric and symmetric stretches, often in the 1275-1200 cm⁻¹ and 1075-1020 cm⁻¹ regions, respectively. The CH₂ group will exhibit aliphatic C-H stretching vibrations just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).

• Chloro Substituent (-Cl): The C-Cl stretching vibration is expected in the fingerprint region, typically between 800-600 cm⁻¹ . This peak can sometimes be weak and may overlap with other absorptions.

Comparative Spectral Analysis

To provide a robust analytical framework, we will compare the predicted IR spectrum of 2-(benzyloxy)-3-chlorobenzoic acid with those of structurally related and commercially available compounds. This comparative approach allows for a more confident identification of the target molecule and a deeper understanding of substituent effects on the IR spectrum.

Comparison with Parent and Substituted Benzoic Acids

Compound	Key Functional Groups	Expected Characteristic IR Peaks (cm⁻¹)	Rationale for Comparison
Benzoic Acid	Carboxylic Acid, Monosubstituted Aromatic Ring	O-H Stretch: 3300-2500 (very broad)[1][2]C=O Stretch: ~1680-1700 (strong, sharp)[2]Aromatic C=C Stretch: 1600-1450Aromatic C-H oop bend: ~750-710 and ~690-670	The parent molecule, providing a baseline for the fundamental vibrations of the benzoic acid moiety.
3-Chlorobenzoic Acid	Carboxylic Acid, Monosubstituted (meta) Aromatic Ring, Chloro group	O-H Stretch: 3300-2500 (very broad)C=O Stretch: ~1700 (strong, sharp)Aromatic C=C Stretch: 1600-1450C-Cl Stretch: ~800-600	Demonstrates the effect of an electron-withdrawing chloro group on the benzoic acid spectrum. The C=O stretching frequency may be slightly higher than in benzoic acid.
2,3-Dimethylbenzoic Acid	Carboxylic Acid, Trisubstituted Aromatic Ring	O-H Stretch: 3300-2500 (very broad)C=O Stretch: ~1700 (strong, sharp)Aromatic C=C Stretch: 1600-1450	Provides insight into the spectral features of a 2,3-disubstituted benzoic acid, helping to understand the influence of the substitution pattern on the aromatic ring vibrations.[3]

Comparison with Structurally Similar Ethers

Compound	Key Functional Groups	Expected Characteristic IR Peaks (cm⁻¹)	Rationale for Comparison
Benzyl Phenyl Ether	Ether, Aromatic Rings	C-O-C Asymmetric Stretch: ~1240C-O-C Symmetric Stretch: ~1040Aromatic C-H Stretch: >3000Aromatic C=C Stretch: 1600-1450	A simple aryl ether that helps in identifying the characteristic C-O-C stretching vibrations of the benzyloxy group.
2-Phenoxybenzoic Acid	Carboxylic Acid, Ether, Disubstituted Aromatic Ring	O-H Stretch: 3300-2500 (very broad)C=O Stretch: ~1690 (strong, sharp)C-O-C Asymmetric Stretch: ~1250Aromatic C=C Stretch: 1600-1450	A commercially available analogue with an ether linkage at the 2-position, offering a close comparison for the influence of the ortho-ether group on the carboxylic acid vibrations.[4]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following protocol outlines the steps for obtaining a reliable FTIR spectrum of a solid sample like 2-(benzyloxy)-3-chlorobenzoic acid using the Attenuated Total Reflectance (ATR) technique. ATR is a preferred method for solid samples as it requires minimal sample preparation.

Materials and Equipment

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., diamond crystal)

• 2-(benzyloxy)-3-chlorobenzoic acid (solid powder)

• Spatula

• Isopropanol or ethanol for cleaning

• Lint-free wipes

Experimental Workflow

Figure 1: Experimental workflow for acquiring an FTIR spectrum using the ATR technique.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • Thoroughly clean the ATR crystal surface with a lint-free wipe soaked in isopropanol or ethanol and allow it to dry completely.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

• Sample Preparation and Loading:

  • Place a small amount of the solid 2-(benzyloxy)-3-chlorobenzoic acid powder onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR anvil and apply consistent pressure to ensure good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • Clean the ATR crystal and anvil thoroughly with a solvent-moistened wipe.

  • Process the acquired spectrum using the instrument's software. This may include baseline correction and peak picking.

  • Analyze the spectrum by identifying the characteristic absorption bands and comparing them to the predicted values and the spectra of the reference compounds.

Predicted IR Spectrum Summary for 2-(benzyloxy)-3-chlorobenzoic acid

Based on the analysis of its structural components and comparison with related molecules, the following table summarizes the predicted key IR absorption peaks for 2-(benzyloxy)-3-chlorobenzoic acid.

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity and Characteristics
3300 - 2500	O-H Stretch	Carboxylic Acid	Very Broad, Strong
3100 - 3000	C-H Stretch	Aromatic	Medium to Weak, Sharp
2950 - 2850	C-H Stretch	Aliphatic (CH₂)	Medium to Weak, Sharp
1710 - 1680	C=O Stretch	Carboxylic Acid	Strong, Sharp
1600 - 1450	C=C Stretch	Aromatic Ring	Medium to Weak, Multiple Sharp Bands
1275 - 1200	C-O-C Asymmetric Stretch	Aryl Alkyl Ether	Strong
1075 - 1020	C-O-C Symmetric Stretch	Aryl Alkyl Ether	Medium
900 - 675	C-H Out-of-Plane Bend	Aromatic Ring	Medium to Strong
800 - 600	C-Cl Stretch	Aryl Halide	Medium to Weak

Conclusion

The infrared spectrum of 2-(benzyloxy)-3-chlorobenzoic acid is expected to be rich in information, with characteristic peaks that allow for its unambiguous identification. By understanding the contributions of each functional group and comparing the spectrum with those of well-characterized analogues, researchers can confidently verify the structure and purity of this compound. The provided experimental protocol offers a reliable method for obtaining high-quality data for such analysis. This guide serves as a valuable resource for scientists engaged in the synthesis, characterization, and application of this and related molecules.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Smith, B. C. (1995). Fundamentals of Fourier Transform Infrared Spectroscopy. CRC Press.

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3-Chlorobenzoic acid. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,3-Dimethylbenzoic acid. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. ed4-pp.staging.derilinx.com [ed4-pp.staging.derilinx.com]
• 2. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Benzoic acid, 2,3-dimethyl- [webbook.nist.gov]
• 4. 2-PHENOXYBENZOIC ACID(2243-42-7) IR Spectrum [m.chemicalbook.com]

A Technical Guide to the Mass Spectrometry Fragmentation of 2-(Benzyloxy)-3-chlorobenzoic Acid and Comparative Analytical Approaches

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise structural elucidation of novel molecules is paramount. 2-(Benzyloxy)-3-chlorobenzoic acid, a substituted aromatic carboxylic acid, presents a unique analytical challenge due to its combination of a labile benzyloxy group, a deactivating chloro substituent, and a carboxylic acid moiety. Understanding its behavior under mass spectrometric analysis is crucial for its identification, characterization, and quantification in complex matrices. This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of 2-(Benzyloxy)-3-chlorobenzoic acid, supported by data from closely related compounds and established fragmentation principles. Furthermore, it offers a comparative overview of alternative analytical techniques, empowering researchers to make informed decisions for their specific analytical needs.

The Decisive Signature: Unraveling the Mass Spectrometry Fragmentation Pattern

Predicted Fragmentation of 2-(Benzyloxy)-3-chlorobenzoic Acid:

The molecular weight of 2-(benzyloxy)-3-chlorobenzoic acid (C₁₄H₁₁ClO₃) is 262.69 g/mol . The presence of chlorine will result in a characteristic M+2 isotopic pattern with an intensity ratio of approximately 3:1 for the molecular ion peak.

Key Predicted Fragment Ions:

m/z (mass-to-charge ratio)	Proposed Fragment Ion	Neutral Loss	Significance
262/264	[C₁₄H₁₁ClO₃]⁺	-	Molecular Ion (M⁺)
171/173	[C₇H₄ClO₂]⁺	C₇H₇O	Loss of the benzyl group with hydrogen rearrangement.
139/141	[C₇H₄ClO]⁺	COOH	Loss of the carboxylic acid group from the m/z 171/173 fragment.
91	[C₇H₇]⁺	C₇H₄ClO₃	Formation of the stable tropylium ion from the benzyl moiety. This is a very characteristic fragment for benzyl-containing compounds.
245/247	[C₁₄H₁₀ClO₂]⁺	OH	Loss of a hydroxyl radical, a common fragmentation pathway for carboxylic acids.[2]
217/219	[C₁₄H₁₀ClO]⁺	COOH	Loss of the entire carboxylic acid group from the molecular ion.

The "Ortho Effect": A Potential Modulator of Fragmentation

The proximity of the benzyloxy and carboxylic acid groups at the ortho positions may influence the fragmentation cascade, a phenomenon known as the "ortho effect" in mass spectrometry.[3][4][5] This can lead to unique intramolecular rearrangements and the formation of specific fragment ions that might be less prominent in the meta and para isomers. For instance, interactions between the ether oxygen and the carboxylic acid proton could facilitate specific neutral losses.

Visualizing the Fragmentation Cascade

The following diagram, generated using Graphviz, illustrates the predicted primary fragmentation pathways of 2-(benzyloxy)-3-chlorobenzoic acid under electron ionization (EI) mass spectrometry.

Caption: Predicted EI-MS fragmentation of 2-(benzyloxy)-3-chlorobenzoic acid.

A Comparative Look: Alternative Analytical Methodologies

While mass spectrometry provides unparalleled structural information, other analytical techniques offer distinct advantages in terms of cost, throughput, and specific applications.

Analytical Method	Principle	Advantages	Disadvantages
LC-MS/MS	Chromatographic separation followed by mass analysis of precursor and product ions.	High sensitivity and selectivity, provides structural information. Ideal for complex matrices.	Higher cost and complexity.
HPLC-UV	Chromatographic separation based on polarity with detection via UV absorbance.	Robust, widely available, and cost-effective for routine analysis and quantification.	Lower sensitivity and selectivity compared to MS. Co-eluting impurities can interfere.
GC-MS	Separation of volatile compounds by gas chromatography followed by mass analysis.	Excellent for volatile and thermally stable compounds, providing high-resolution separation and structural data.	Requires derivatization of the carboxylic acid to a more volatile ester (e.g., methyl ester), adding a step to sample preparation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): The Workhorse for Quantification

For routine quantification where high sensitivity is not a primary concern, HPLC-UV is a robust and economical choice. The aromatic nature of 2-(benzyloxy)-3-chlorobenzoic acid ensures strong UV absorbance, making this a viable detection method. However, without the specificity of mass detection, co-eluting impurities can lead to inaccurate quantification.

Gas Chromatography-Mass Spectrometry (GC-MS): An Option Requiring Derivatization

Direct analysis of carboxylic acids by GC-MS is challenging due to their low volatility and potential for thermal degradation. However, derivatization to their corresponding methyl esters can make them amenable to GC-MS analysis. This approach offers excellent chromatographic resolution and the structural information of mass spectrometry. The derivatization step, however, adds complexity and a potential source of analytical variability.

Experimental Protocols: A Practical Guide

1. LC-MS/MS Analysis of 2-(Benzyloxy)-3-chlorobenzoic Acid

This protocol outlines a general procedure for the analysis of 2-(benzyloxy)-3-chlorobenzoic acid using a standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

Mass Spectrometry Conditions:

• Ionization Mode: ESI positive and negative.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Collision Gas: Argon.

• Collision Energy: Ramped from 10-40 eV to capture a wide range of fragment ions.

Workflow for Analytical Method Selection

The choice of analytical technique is dictated by the specific research question. The following workflow, presented as a Graphviz diagram, can guide this decision-making process.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ortho effect - Wikipedia [en.wikipedia.org]

Comparative Reactivity Profile: 2-(Benzyloxy)-3-chlorobenzoic Acid vs. 2-Benzyloxybenzoic Acid

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1][2]

[2][3]

Executive Summary

This guide provides a technical comparison between 2-(benzyloxy)-3-chlorobenzoic acid (Compound A) and its non-chlorinated analog, 2-benzyloxybenzoic acid (Compound B) .[1][2][3] While structurally similar, the introduction of a chlorine atom at the 3-position (ortho to the benzyloxy ether and meta to the carboxylic acid) drastically alters the physicochemical profile and synthetic utility of the molecule.

Key Takeaways:

• Acidity: Compound A is significantly more acidic than Compound B due to the inductive electron-withdrawing effect of the meta-chlorine.

• Chemoselectivity Risks: The presence of the aryl chloride in Compound A precludes standard catalytic hydrogenolysis for debenzylation due to the high risk of hydrodehalogenation.[3] Alternative protocols are required.

• Steric Influence: The 3-chloro substituent introduces "buttressing effects," locking the benzyloxy group into specific conformations that can retard nucleophilic attack at the adjacent ether oxygen or the carbonyl carbon.[3]

Physicochemical & Electronic Profile

The reactivity differences stem directly from the electronic and steric perturbations introduced by the chlorine atom.[3]

Comparative Properties Table

Property	2-(Benzyloxy)-3-chlorobenzoic Acid (A)	2-Benzyloxybenzoic Acid (B)	Impact of Difference
Molecular Weight	~262.7 g/mol	~228.2 g/mol	Affects solubility and atom economy.[2]
pKa (COOH)	~2.9 – 3.2 (Estimated)	~3.5 – 4.0	Compound A is a stronger acid due to -I effect of Cl (meta to COOH).[1][2]
Electronic Nature	Electron-deficient ring (Deactivated)	Electron-rich ring (Activated)	Compound A is less susceptible to electrophilic aromatic substitution (SEAr).[1][2]
Debenzylation	Restricted: Acid-mediated or Chemoselective Hydrogenolysis required.[1][2][3]	Standard: Pd/C Hydrogenolysis is efficient.[1][2]	CRITICAL: Standard H2/Pd-C dechlorinates Compound A.
Steric Bulk	High (Ortho-Cl crowds the ether linkage)	Moderate	3-Cl restricts rotation of the benzyloxy group.[2][3]

Electronic Effect Analysis

In Compound A , the chlorine atom is located at the 3-position.[3]

• Relative to Carboxyl (C1): The Cl is in the meta position.[3] Halogens are inductively electron-withdrawing (-I).[1][2] This pulls electron density away from the carboxylate anion, stabilizing it and increasing acidity (lowering pKa).[1][4]

• Relative to Benzyloxy (C2): The Cl is in the ortho position.[3] This reduces the nucleophilicity of the ether oxygen and the phenyl ring, making the ring less prone to oxidation but also deactivating it toward electrophilic cyclization (e.g., Friedel-Crafts).

Critical Reactivity Case Study: Chemoselective Debenzylation

The most significant operational difference between these two compounds lies in the removal of the benzyl protecting group.[3] This is a common step in the synthesis of xanthones, chromones, and salicylates.[1]

The Problem: Hydrodehalogenation

For Compound B , standard hydrogenolysis (H₂, Pd/C, MeOH) is the gold standard—clean, quantitative, and mild.[1]

For Compound A , this protocol is fatal .[1][2][3] Aryl chlorides are susceptible to oxidative addition by Palladium(0).[1][2][3] Under standard hydrogenation conditions, the C-Cl bond competes with the O-Bn bond for cleavage, leading to mixtures of the desired product and the dechlorinated impurity (which is effectively Compound B's deprotected form).

Validated Solutions for Compound A

To debenzylate Compound A without losing the chlorine:

• Acid-Mediated Cleavage: Use of Lewis acids (BBr₃) or Brønsted acids (TFA/Thioanisole).[1][2][3] This avoids metal catalysts entirely.[1][2][3]

• Poisoned Catalyst Hydrogenolysis: Use of sulfided platinum on carbon (Pt(S)/C) or the addition of inhibitors (e.g., amines, diphenylsulfide) to attenuate the catalyst's activity toward the C-Cl bond while permitting C-O cleavage.[1]

Visualization: Debenzylation Pathways[1][3]

Figure 1: Decision tree for debenzylation strategies highlighting the divergence required for the chlorinated derivative.

Experimental Protocols

The following protocols illustrate the necessary adjustments when working with the chlorinated derivative.

Protocol A: Synthesis of 2-(Benzyloxy)-3-chlorobenzoic Acid (Williamson Ether Synthesis)

Note: The 3-chloro group sterically hinders the phenol, requiring more vigorous conditions than the non-chlorinated analog.

• Reagents: 3-Chlorosalicylic acid (1.0 eq), Benzyl bromide (2.2 eq), Potassium Carbonate (2.5 eq), DMF (0.5 M).

  • Why 2.2 eq BnBr? The carboxyl group is also benzylated to form the ester, which aids solubility.[3] It is later hydrolyzed.[1][2][3]

• Procedure:

  • Dissolve 3-chlorosalicylic acid in DMF. Add K₂CO₃.

  • Add Benzyl bromide dropwise.[1][2][3]

  • Crucial Step: Heat to 80°C for 6-8 hours . (The non-chlorinated analog typically reacts at 60°C in 4 hours).[2][3] The ortho-Cl creates steric bulk that slows the S_N2 attack.[3]

  • Cool, dilute with water, and extract with EtOAc.[1][2]

• Hydrolysis (to Free Acid):

  • Treat the intermediate benzyl ester with LiOH (3 eq) in THF/H₂O (1:1) at room temperature for 2 hours.

  • Acidify carefully with 1M HCl to pH 2.[1][2][3] (Note: The product precipitates at a lower pH than the non-chloro version due to higher acidity).[3]

Protocol B: Chemoselective Debenzylation of Compound A (Acid-Mediated)

Use this protocol to avoid dechlorination.

• Reagents: 2-(Benzyloxy)-3-chlorobenzoic acid (1.0 eq), Trifluoroacetic acid (TFA) (solvent/reagent), Thioanisole (2.0 eq).[1][2][3]

• Mechanism: Acid-catalyzed protonation of the ether oxygen followed by S_N1-like cleavage.[2] Thioanisole acts as a scavenger for the benzyl cation to prevent re-alkylation or polymerization.

• Procedure:

  • Dissolve substrate in neat TFA (approx. 5 mL per mmol).[1][2][3]

  • Add Thioanisole.[1][2][3]

  • Stir at 60°C for 2-4 hours. Monitor by HPLC (TLC may be misleading due to streaking of acids).

  • Concentrate TFA under reduced pressure.[1][2][3][5]

  • Triturate the residue with cold hexanes to remove the benzyl-thioanisole byproduct.[3]

  • Recrystallize the resulting 3-chlorosalicylic acid from EtOH/Water.[2][3]

Steric & Synthetic Pathway Analysis[1][3]

The "Ortho Effect" of the 3-chloro substituent influences not just reactivity but also the conformation of the molecule, which is critical for intramolecular cyclizations (e.g., Xanthone synthesis).

Buttressing Effect on Cyclization

When converting these acids to xanthones (via Friedel-Crafts acylation), the acid chloride is formed and then cyclized onto the benzyloxy ring (or a phenol ring if deprotected).

• Compound B (No Cl): The benzyloxy group has free rotation.[2] The transition state for cyclization is accessible.[2][3]

• Compound A (3-Cl): The Chlorine atom "butts" against the ether oxygen.[3] This forces the benzyl group into a specific conformation (often out of plane).[3]

  • Advantage:[1][2][6][7] This can sometimes pre-organize the molecule for cyclization if the conformation is favorable (Thorpe-Ingold effect analog).[3]

  • Disadvantage:[1][2][3] It severely hinders the formation of the acid chloride using bulky reagents (like oxalyl chloride) due to crowding at the 1,2,3 positions. Thionyl chloride (smaller electrophile) is recommended for Compound A.[1][2][3]

Figure 2: Impact of the 3-Chloro substituent on the activation step of the carboxylic acid.

References

• Comparison of Benzoic Acid Acidities

  • Source: "pKa Data for Substituted Benzoic Acids." Asian Journal of Chemistry, 2009.[1][2]

  • Relevance: Establishes the inductive effect of meta-halogen substitution increasing acidity (pKa ~2.9 for 2-chlorobenzoic acid vs 4.2 for benzoic acid).[2][3]

  • [1][2]

• Chemoselective Hydrogenolysis

  • Source: "Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine."[3][8] North American Catalysis Society.[1][2]

  • Relevance: Details the risk of dechlorination and validates the use of poisoned catalysts or altern

  • [1][2]

• Acid-Mediated Debenzylation Protocols

  • Source: "Cleavage of Benzyl Ethers with Lewis Acids."[2][6] Organic Chemistry Portal.

  • Relevance: Provides the mechanistic basis for using BBr3 or TFA/Thioanisole as a safe alternative for chlorinated substrates.[3]

• Xanthone Synthesis via 2-Benzyloxybenzoic Acids

  • Source: "Synthesis of Xanthones: An Overview."[2] Current Medicinal Chemistry, 2005.[1][2][3]

  • Relevance: Contextualizes the use of these intermediates in drug development and the cyclodehydration p

Sources

• 1. researchgate.net [researchgate.net]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. asianpubs.org [asianpubs.org]
• 4. Define pKa and discuss the following trend in pKa values: Benzoic acid: .. [askfilo.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. dalspaceb.library.dal.ca [dalspaceb.library.dal.ca]
• 7. US4431840A - Process for preparing 2-benzoylbenzoic acids - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]